2-(4-Fluorophenyl)acetic acid-d2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-(4-Fluorophenyl)acetic acid-d2

This technical guide provides a comprehensive overview of the core physical and chemical properties of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of 2-(4-Fluorophenyl)acetic acid. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Core Physical and Chemical Properties

2-(4-Fluorophenyl)acetic acid-d2 is a stable, isotope-labeled compound where two hydrogen atoms on the alpha-carbon have been replaced with deuterium.[1][2] This isotopic substitution is primarily utilized for tracer studies in drug development and as an internal standard for quantitative analysis by NMR, GC-MS, or LC-MS.[2] While deuteration can potentially influence the pharmacokinetic and metabolic profiles of a drug, the fundamental physical properties are generally comparable to its non-deuterated counterpart.[1][2][3]

The following table summarizes the key physical and chemical properties of 2-(4-Fluorophenyl)acetic acid-d2 and its non-deuterated analog for comparison.

Property	2-(4-Fluorophenyl)acetic acid-d2	2-(4-Fluorophenyl)acetic acid
Molecular Formula	C₈H₅D₂FO₂[1][3]	C₈H₇FO₂[4][5][6]
Molecular Weight	156.15 g/mol [1][3]	154.14 g/mol [4][5][7]
Exact Mass	156.056 Da[1]	154.04300762 Da[4]
CAS Number	113715-48-3[1]	405-50-5[4][5][6]
Appearance	Typically exists as a solid at room temperature[1]	White, shiny crystalline powder or flakes[6]
Melting Point	Not explicitly reported; expected to be similar to the non-deuterated form.	81-83 °C[6][7]
Boiling Point	Not explicitly reported; expected to be similar to the non-deuterated form.	164 °C (at 2.25 torr)[6]
Solubility	May dissolve in DMSO, Ethanol, or DMF.[1] Insoluble in water.[6]	Insoluble in water.[6]
LogP	1.452[1]	1.6[4]
pKa	Not explicitly reported.	4.25 (at 25°C)[6]
Hydrogen Bond Donor Count	1[1]	1[5]
Hydrogen Bond Acceptor Count	3[1]	1[5]
Rotatable Bond Count	2[1]	2[5]
Heavy Atom Count	11[1]	-
Complexity	139[1]	139[4]
SMILES	C(O)(=O)C(C1=CC=C(F)C=C1)([2H])[2H][1]	O=C(O)Cc1ccc(F)cc1[7]
InChI Key	MGKPFALCNDRSQD-BFWBPSQCSA-N[1]	MGKPFALCNDRSQD-UHFFFAOYSA-N[4][6]
InChI Code	InChI=1S/C8H7FO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)/i5D2[1]	InChI=1S/C8H7FO2/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5H2,(H,10,11)[4][6]

Experimental Protocols

General Synthesis of Fluorophenylacetic Acids

A general process for the preparation of fluorophenylacetic acids involves the hydrolysis of the corresponding methyl ester. This can be adapted for the deuterated analog.

Materials:

• Methyl 4-fluorophenylacetate (or its deuterated analog)

• Sodium hydroxide (B78521) solution (30%)

• Concentrated hydrochloric acid

• Water

Procedure:

• To a suitable reaction vessel, add methyl 4-fluorophenylacetate and water.

• Add a 30% sodium hydroxide solution to the mixture.

• Stir the mixture at 60°C for approximately one hour, monitoring the reaction for completion.

• Once the conversion is complete, acidify the mixture with concentrated hydrochloric acid to a pH of 1.

• The product will precipitate as a solid.

• Isolate the solid product by filtration.

This is a generalized protocol based on a patent for the synthesis of fluorophenylacetic acids and should be adapted and optimized for specific laboratory conditions.

Preparation of In Vivo Formulations

For in vivo studies, 2-(4-Fluorophenyl)acetic acid-d2, which has low water solubility, can be formulated in various ways.

Oral Formulation (Suspension):

• Prepare a 0.5% Carboxymethylcellulose sodium (CMC Na) solution by dissolving 0.5 g of CMC Na in 100 mL of deionized water.

• To prepare a 2.5 mg/mL working solution, add 250 mg of 2-(4-Fluorophenyl)acetic acid-d2 to 100 mL of the 0.5% CMC Na solution.

• Mix thoroughly to create a uniform suspension.[1]

Injection Formulation (DMSO/Corn Oil):

• Prepare a stock solution of 25 mg/mL by dissolving the compound in DMSO.

• To prepare a 1 mL working solution of 2.5 mg/mL, take 100 µL of the 25 mg/mL DMSO stock solution.

• Add the stock solution to 900 µL of corn oil.

• Mix well to obtain a clear solution or a fine suspension.[1]

Visualizations

The following diagrams illustrate the general synthesis workflow and a decision-making process for preparing in vivo formulations.

Caption: General synthesis workflow.

Caption: In vivo formulation workflow.

References

• 1. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. 4-Fluorophenylacetic acid | 405-50-5 [chemicalbook.com]
• 7. 4-氟苯乙酸 98% | Sigma-Aldrich [sigmaaldrich.com]

An In-Depth Technical Guide to 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of 2-(4-Fluorophenyl)acetic acid. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the potential advantages of isotopic labeling. We will delve into the physicochemical properties, synthesis, and the anticipated metabolic and pharmacokinetic profile of this compound, supported by detailed experimental protocols and visual representations of key concepts.

Introduction

2-(4-Fluorophenyl)acetic acid-d2 (CAS Number: 113715-48-3) is a stable isotope-labeled version of 2-(4-Fluorophenyl)acetic acid (CAS Number: 405-50-5), where two hydrogen atoms on the alpha-carbon have been replaced with deuterium (B1214612).[1] This substitution can have a profound impact on the metabolic fate of the molecule. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a slower rate of metabolic cleavage at the deuterated site. This phenomenon, known as the kinetic isotope effect (KIE), can result in a more favorable pharmacokinetic profile, including reduced metabolic clearance and a longer half-life.[2] Such modifications are a key strategy in drug development to enhance the therapeutic properties of a lead compound.[3][4]

Physicochemical Properties

A comparison of the key physicochemical properties of 2-(4-Fluorophenyl)acetic acid-d2 and its non-deuterated counterpart is essential for understanding its behavior in biological systems. The introduction of deuterium results in a slight increase in molecular weight, while other properties are expected to be very similar.

Property	2-(4-Fluorophenyl)acetic acid-d2	2-(4-Fluorophenyl)acetic acid
CAS Number	113715-48-3	405-50-5
Molecular Formula	C₈H₅D₂FO₂	C₈H₇FO₂
Molecular Weight	156.15 g/mol [1]	154.14 g/mol
Appearance	Solid[1]	White to off-white solid
Melting Point	Not available	81-83 °C
LogP	1.452[1]	1.6
Hydrogen Bond Donor Count	1[1]	1
Hydrogen Bond Acceptor Count	3[1]	2
Rotatable Bond Count	2[1]	2

Synthesis and Experimental Protocols

Proposed Synthesis of 2-(4-Fluorophenyl)acetic acid-d2

This proposed synthesis is a two-step process starting from diethyl (4-fluorophenyl)malonate.

Step 1: Saponification and H/D Exchange

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl (4-fluorophenyl)malonate (1 equivalent) in a solution of sodium hydroxide (B78521) (2.2 equivalents) in D₂O.

• Heating: Heat the mixture to reflux and maintain for 4-6 hours to ensure complete saponification and H/D exchange at the acidic α-position.

• Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to confirm the disappearance of the starting material.

• Work-up: After cooling to room temperature, carefully acidify the reaction mixture with a solution of DCl in D₂O until the pH is acidic. The intermediate, (4-fluorophenyl)malonic acid-d, will precipitate.

• Isolation: Collect the precipitate by vacuum filtration, wash with cold D₂O, and dry under vacuum.

Step 2: Decarboxylation

• Reaction Setup: Place the dried (4-fluorophenyl)malonic acid-d in a suitable flask for heating.

• Heating: Heat the solid gently above its melting point. Decarboxylation will occur, releasing carbon dioxide and forming the desired 2-(4-Fluorophenyl)acetic acid-d2.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes) to yield the final product.

In Vivo Formulation Protocol

For in vivo studies, 2-(4-Fluorophenyl)acetic acid-d2 can be formulated for various routes of administration. The following are example protocols for preparing formulations for oral and injection administration.[1]

Oral Formulation (Suspension in 0.5% CMC-Na)

• Prepare a 0.5% (w/v) solution of sodium carboxymethyl cellulose (B213188) (CMC-Na) in deionized water.

• Weigh the required amount of 2-(4-Fluorophenyl)acetic acid-d2.

• Gradually add the powdered compound to the 0.5% CMC-Na solution while stirring continuously to form a uniform suspension.

Injection Formulation (DMSO/Corn Oil)

• Prepare a stock solution of 2-(4-Fluorophenyl)acetic acid-d2 in dimethyl sulfoxide (B87167) (DMSO) at a concentration of 25 mg/mL.

• For a final concentration of 2.5 mg/mL, take 100 µL of the DMSO stock solution and add it to 900 µL of corn oil.

• Mix thoroughly to obtain a clear solution or a fine suspension.

Putative Metabolic Pathway

The metabolism of phenylacetic acid in humans primarily involves conjugation with glutamine to form phenylacetylglutamine, which is then excreted in the urine.[7] It is hypothesized that 2-(4-Fluorophenyl)acetic acid follows a similar pathway. The deuteration at the alpha-position is not expected to alter the primary metabolic route but may influence the rate of any metabolic processes that involve the cleavage of the C-D bond.

References

• 1. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A practical and environmentally friendly protocol for synthesis of α-deuterated carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. portal.research.lu.se [portal.research.lu.se]
• 7. Human Metabolome Database: Showing metabocard for Phenylacetic acid (HMDB0000209) [hmdb.ca]

Synthesis of 2-(4-Fluorophenyl)acetic acid-d2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated derivative of 2-(4-Fluorophenyl)acetic acid. This isotopically labeled compound is of significant interest as an internal standard for quantitative analysis by nuclear magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS) in drug metabolism and pharmacokinetic (DMPK) studies.[1] The introduction of deuterium (B1214612) at the α-position provides a distinct mass shift, facilitating its differentiation from the unlabeled endogenous analogue.

Core Synthesis Strategy: α-Hydrogen-Deuterium Exchange

The most direct and widely applicable method for the synthesis of 2-(4-Fluorophenyl)acetic acid-d2 is through the direct exchange of the acidic α-hydrogens of the parent carboxylic acid with deuterium. This transformation is typically achieved by reacting 2-(4-Fluorophenyl)acetic acid with a deuterium source, most commonly deuterium oxide (D₂O), under either acidic or basic conditions. The acidic nature of the α-protons, being adjacent to the carbonyl group of the carboxylic acid, allows for their ready abstraction and subsequent replacement by deuterium.

Reaction Principle

The underlying chemical principle involves the formation of an enolate intermediate under basic conditions or an enol intermediate under acidic conditions. These intermediates can then be deuterated by the deuterium source present in the reaction mixture.

Base-Catalyzed Mechanism:

Caption: Base-catalyzed H-D exchange for deuteration.

Acid-Catalyzed Mechanism:

References

• 1. medchemexpress.com [medchemexpress.com]

A Technical Guide to 2-(4-Fluorophenyl)acetic acid-d2 for Researchers

For researchers, scientists, and drug development professionals, the selection of high-quality, reliable starting materials and internal standards is a critical foundation for the success of any research endeavor. This technical guide provides an in-depth overview of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of 2-(4-Fluorophenyl)acetic acid, and offers a structured approach to supplier selection and experimental application.

This guide summarizes key technical data for 2-(4-Fluorophenyl)acetic acid-d2 available from various suppliers, presents a generalized experimental protocol for its use as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, and provides a logical workflow for navigating the supplier selection process.

Supplier and Technical Data Overview

The selection of a suitable supplier for 2-(4-Fluorophenyl)acetic acid-d2 is a crucial step that can significantly impact the accuracy and reproducibility of experimental results. The following table summarizes publicly available data from prominent chemical suppliers. Please note that pricing and availability are subject to change and may require direct inquiry with the supplier.

Supplier	Catalog Number	CAS Number	Molecular Formula	Molecular Weight	Purity	Isotopic Enrichment
MedChemExpress	HY-W001955S	113715-48-3	C₈H₅D₂FO₂	156.15	Not specified	Not specified
InvivoChem	V63680	113715-48-3	C₈H₅D₂FO₂	156.15	≥98%	Not specified

Note: Isotopic enrichment is a critical parameter for deuterated standards and directly impacts the accuracy of quantitative analysis. While not always explicitly stated on product datasheets, it is advisable to contact suppliers directly to obtain this information.

Experimental Protocol: Use as an Internal Standard in LC-MS Analysis

Deuterated compounds like 2-(4-Fluorophenyl)acetic acid-d2 are invaluable as internal standards in quantitative mass spectrometry due to their similar chemical and physical properties to the unlabeled analyte, but with a distinct mass.[1][2] This allows for accurate quantification by correcting for variations in sample preparation and instrument response.

Objective: To accurately quantify the concentration of 2-(4-Fluorophenyl)acetic acid in a given sample matrix using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard via LC-MS.

Materials:

• 2-(4-Fluorophenyl)acetic acid (analyte standard)

• 2-(4-Fluorophenyl)acetic acid-d2 (internal standard)

• LC-MS grade solvents (e.g., acetonitrile, methanol, water with 0.1% formic acid)

• Sample matrix (e.g., plasma, urine, cell lysate)

• Calibrated pipettes and vials

• Liquid Chromatograph coupled to a Mass Spectrometer (LC-MS)

Methodology:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in a suitable solvent (e.g., methanol) to prepare individual stock solutions of known concentrations (e.g., 1 mg/mL).

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by spiking known amounts of the analyte stock solution into the sample matrix.

  • To each calibration standard, add a fixed amount of the internal standard stock solution. This ensures a constant concentration of the internal standard across all calibration levels.

• Sample Preparation:

  • To the unknown samples, add the same fixed amount of the internal standard stock solution as was added to the calibration standards.

  • Perform necessary sample clean-up and extraction procedures (e.g., protein precipitation, solid-phase extraction) to remove interferences.

• LC-MS Analysis:

  • Develop a suitable LC method to achieve chromatographic separation of the analyte and internal standard from matrix components.

  • Optimize the mass spectrometer parameters for the detection of both the analyte and the internal standard. This will involve selecting appropriate precursor and product ions for Multiple Reaction Monitoring (MRM) or using high-resolution mass spectrometry.

  • Inject the prepared calibration standards and unknown samples into the LC-MS system.

• Data Analysis:

  • For each injection, determine the peak area of the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte in the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Logical Workflow for Supplier Selection

The process of selecting a chemical supplier involves more than just comparing prices. For critical research reagents, a systematic approach is necessary to ensure quality, reliability, and value. The following diagram illustrates a logical workflow for selecting a supplier for 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Workflow for selecting a supplier for a research chemical.

By following a structured approach to both supplier selection and experimental design, researchers can enhance the quality and reliability of their data, ultimately contributing to the advancement of their scientific and drug development objectives.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Technical Guide: Isotopic Purity of 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of the corresponding non-labeled compound. This document outlines the significance of isotopic purity in research and development, details the analytical methodologies for its determination, and presents a logical workflow for its assessment.

Introduction

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid.[1][2][3] The incorporation of deuterium (B1214612) in place of hydrogen atoms at the alpha-carbon position can influence the compound's pharmacokinetic and metabolic properties.[1][2] This makes it a valuable tool in drug metabolism studies, pharmacokinetic research, and as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

The utility of 2-(4-Fluorophenyl)acetic acid-d2 in these applications is critically dependent on its isotopic purity. Isotopic purity refers to the percentage of the compound that contains the desired number of deuterium atoms at the specified positions. High isotopic purity is essential for accurate and reproducible experimental results.

Quantitative Data on Isotopic Purity

The isotopic purity of commercially available 2-(4-Fluorophenyl)acetic acid-d2 is typically high, often exceeding 98%. However, the exact isotopic distribution can vary between batches and manufacturers. It is crucial to refer to the Certificate of Analysis (CoA) for specific quantitative data. For the purpose of this guide, a representative dataset is presented below.

Parameter	Analytical Method	Typical Value
Isotopic Purity (d2)	Mass Spectrometry	≥ 98%
d0 Impurity	Mass Spectrometry	≤ 1.5%
d1 Impurity	Mass Spectrometry	≤ 0.5%
Chemical Purity	HPLC	≥ 99%

Experimental Protocols for Determining Isotopic Purity

The determination of isotopic purity for deuterated compounds like 2-(4-Fluorophenyl)acetic acid-d2 primarily relies on two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry (MS)

Mass spectrometry is a fundamental technique for determining the isotopic enrichment of a compound by measuring the mass-to-charge ratio (m/z) of its ions.

Methodology:

• Sample Preparation: A solution of 2-(4-Fluorophenyl)acetic acid-d2 is prepared in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization: The sample is introduced into the mass spectrometer and ionized using an appropriate technique, such as Electrospray Ionization (ESI) for LC-MS or Electron Ionization (EI) for GC-MS.

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight, orbitrap).

• Detection: The abundance of each ion is measured.

• Data Analysis: The relative intensities of the ion peaks corresponding to the d2, d1, and d0 species are used to calculate the isotopic purity. The molecular ion peaks for 2-(4-Fluorophenyl)acetic acid are expected around m/z 154 for d0, 155 for d1, and 156 for d2.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H (proton) and ²H (deuterium) NMR, provides detailed information about the structure and isotopic composition of a molecule.

Methodology:

• Sample Preparation: A precise amount of 2-(4-Fluorophenyl)acetic acid-d2 is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) containing a known internal standard.

• ¹H NMR Analysis: A quantitative ¹H NMR spectrum is acquired. The absence or significant reduction of the signal corresponding to the alpha-protons confirms successful deuteration. The residual proton signal at this position can be integrated and compared to a non-deuterated standard or other protons in the molecule to quantify the level of d1 and d0 impurities.

• ²H NMR Analysis: A ²H NMR spectrum is acquired. The presence of a signal at the chemical shift corresponding to the alpha-position confirms the incorporation of deuterium. The integral of this signal can be used to determine the relative amount of the d2 species.

• Data Analysis: The isotopic purity is calculated by comparing the integrals of the relevant signals in the ¹H and ²H NMR spectra.

Synthesis of 2-(4-Fluorophenyl)acetic acid-d2

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the determination of the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Workflow for Isotopic Purity Determination.

This comprehensive approach ensures the accurate and reliable determination of the isotopic purity of 2-(4-Fluorophenyl)acetic acid-d2, a critical parameter for its application in research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]

An In-depth Technical Guide to 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical methodologies related to 2-(4-Fluorophenyl)acetic acid-d2. This deuterated standard is a critical tool in quantitative analytical studies, particularly in the fields of pharmacokinetics and metabolic research.

Chemical Structure and Properties

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid, where two hydrogen atoms on the alpha-carbon have been replaced by deuterium (B1214612) atoms. This isotopic labeling makes it an ideal internal standard for mass spectrometry-based quantification of its non-deuterated counterpart.

Chemical Structure:

Caption: Chemical structure of 2-(4-Fluorophenyl)acetic acid-d2.

Physicochemical Properties:

Property	Value
Molecular Formula	C₈H₅D₂FO₂
Molecular Weight	156.15 g/mol
CAS Number	113715-48-3
Appearance	Solid
SMILES	O=C(O)C([2H])([2H])c1ccc(F)cc1
InChI Key	MGKPFALCNDRSQD-BFWBPSQCSA-N

Spectroscopic Data (Predicted)

Due to the scarcity of publicly available experimental spectra for 2-(4-Fluorophenyl)acetic acid-d2, the following tables present predicted data based on the known spectral characteristics of its non-deuterated analog and general principles of NMR and mass spectrometry.

Table 1: Predicted ¹H NMR Data

Solvent: CDCl₃, Reference: TMS (0 ppm)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.20 - 7.30	m	2H	Ar-H (ortho to F)
6.95 - 7.05	m	2H	Ar-H (meta to F)
Note: The signal for the α-protons is absent due to deuteration.

Table 2: Predicted ¹³C NMR Data

Solvent: CDCl₃, Reference: CDCl₃ (77.16 ppm)

Chemical Shift (ppm)	Assignment
178 - 182	C =O
161 - 164 (d, J_CF ≈ 245 Hz)	C -F
130 - 132 (d, J_CCF ≈ 8 Hz)	Ar-C H (ortho to F)
128 - 130	Ar-C (ipso to CH₂COOH)
115 - 117 (d, J_CCCF ≈ 21 Hz)	Ar-C H (meta to F)
40 - 43 (t, J_CD ≈ 20 Hz)	C D₂

Table 3: Predicted ¹⁹F NMR Data

Solvent: CDCl₃, Reference: CFCl₃ (0 ppm)

Chemical Shift (ppm)	Multiplicity
-114 to -118	m

Table 4: Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Relative Intensity (%)	Assignment
156	40	[M]⁺
111	100	[M - COOD]⁺
109	20	[C₆H₄F]⁺

Experimental Protocols

Synthesis of 2-(4-Fluorophenyl)acetic acid-d2 (Proposed)

A potential synthetic route for 2-(4-Fluorophenyl)acetic acid-d2 involves the deuteration of the corresponding non-deuterated compound.

Caption: Proposed synthesis workflow for 2-(4-Fluorophenyl)acetic acid-d2.

Protocol:

• Dissolution: Dissolve 2-(4-Fluorophenyl)acetic acid in a suitable solvent, such as anhydrous THF.

• Deprotonation: Add a strong base in a deuterated medium, for example, sodium deuteroxide (NaOD) in D₂O, to the solution at a controlled temperature (e.g., 0 °C). This will deprotonate the alpha-carbon, forming an enolate.

• Deuteration: Stir the reaction mixture to allow for the exchange of protons with deuterium from the solvent.

• Quenching: Quench the reaction by adding a deuterated acid, such as DCl in D₂O, to neutralize the base and protonate (deuterate) the enolate.

• Extraction: Extract the product using an organic solvent like diethyl ether.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography.

Quantitative Analysis using LC-MS/MS with Deuterated Internal Standard

This protocol outlines the use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard for the quantification of 2-(4-Fluorophenyl)acetic acid in a biological matrix.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Protocol:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 100 µL of plasma), add a known amount of 2-(4-Fluorophenyl)acetic acid-d2 solution in a suitable solvent (e.g., methanol).

  • Perform protein precipitation by adding a threefold volume of cold acetonitrile (B52724).

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant for analysis.

• LC-MS/MS Conditions (Typical):

  • LC Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

  • Ionization Mode: Negative Ion Electrospray (ESI-).

  • MRM Transitions:

    • 2-(4-Fluorophenyl)acetic acid: Monitor the transition from the precursor ion (m/z 153.0) to a specific product ion.

    • 2-(4-Fluorophenyl)acetic acid-d2: Monitor the transition from the precursor ion (m/z 155.0) to a corresponding product ion.

• Quantification:

  • Generate a calibration curve by analyzing standards containing known concentrations of 2-(4-Fluorophenyl)acetic acid and a fixed concentration of the deuterated internal standard.

  • Determine the concentration of the analyte in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Biological Context (of the Non-Deuterated Analog)

While 2-(4-Fluorophenyl)acetic acid-d2 is primarily used as an analytical standard, its non-deuterated analog, 2-(4-Fluorophenyl)acetic acid, has been investigated for its biological activities. It is a known metabolite of some pharmaceutical compounds and has been studied in the context of its potential anti-inflammatory properties. The introduction of a fluorine atom can significantly alter the metabolic stability and biological activity of a molecule.

The following diagram illustrates a hypothetical signaling pathway that could be modulated by an anti-inflammatory agent.

Caption: Hypothetical anti-inflammatory signaling pathway.

Disclaimer: The information provided in this technical guide is intended for research and development purposes only. The predicted spectroscopic data and proposed synthetic protocol are for illustrative purposes and require experimental validation.

Protocols & Analytical Methods

Application Notes and Protocols for 2-(4-Fluorophenyl)acetic acid-d2 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide to the utilization of 2-(4-Fluorophenyl)acetic acid-d2 in pharmacokinetic (PK) studies. Deuterium-labeled compounds, such as 2-(4-Fluorophenyl)acetic acid-d2, are invaluable tools in drug discovery and development. Their primary application is as stable isotope-labeled internal standards (SIL-IS) for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a SIL-IS is considered the gold standard in bioanalysis as it corrects for variability during sample preparation and analysis, thereby enhancing the accuracy, precision, and robustness of the method.[1][2][3]

This document outlines the rationale for using 2-(4-Fluorophenyl)acetic acid-d2, provides detailed protocols for its application in a typical preclinical pharmacokinetic study, and includes guidelines for bioanalytical method validation in line with regulatory expectations.

Rationale for Use

2-(4-Fluorophenyl)acetic acid-d2 serves as an ideal internal standard for the quantification of its non-labeled counterpart, 2-(4-Fluorophenyl)acetic acid, in biological matrices. Due to the deuterium (B1214612) labeling, it is chemically identical to the analyte but has a different mass. This allows it to be distinguished by a mass spectrometer while ensuring it behaves similarly during sample extraction, chromatographic separation, and ionization.[4] This co-elution and similar ionization behavior are critical for compensating for matrix effects, which are a common source of variability and inaccuracy in bioanalytical assays.[5]

The strategic placement of two deuterium atoms on the acetic acid moiety provides a sufficient mass shift to prevent isotopic overlap with the parent compound, a crucial requirement for an effective internal standard.[4]

Experimental Protocols

In Vivo Pharmacokinetic Study in Rats

This protocol describes a single-dose oral pharmacokinetic study of 2-(4-Fluorophenyl)acetic acid in rats, utilizing 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard for sample analysis.

Materials:

• 2-(4-Fluorophenyl)acetic acid (Test Article)

• 2-(4-Fluorophenyl)acetic acid-d2 (Internal Standard)

• Vehicle for oral administration (e.g., 0.5% carboxymethylcellulose in water)

• Male Sprague-Dawley rats (8-10 weeks old)

• Metabolic cages for urine and feces collection (optional)

• Blood collection tubes (e.g., K2-EDTA coated)

• Standard laboratory equipment (pipettes, centrifuges, etc.)

Protocol:

• Animal Acclimatization: Acclimate rats to the housing conditions for at least 3-5 days prior to the study.

• Dose Formulation: Prepare a homogenous suspension of the test article in the vehicle at the desired concentration.

• Dosing: Administer a single oral dose of 2-(4-Fluorophenyl)acetic acid to the rats via gavage. A typical dose for a preliminary PK study might be in the range of 10-50 mg/kg.

• Blood Sampling: Collect blood samples (approximately 0.2-0.3 mL) from a suitable vein (e.g., tail vein or saphenous vein) at predetermined time points.[6] Recommended time points for an oral study include: pre-dose (0 h), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage: Transfer the plasma samples to clean, labeled tubes and store them at -80°C until analysis.

Experimental Workflow for In Vivo Pharmacokinetic Study

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. fda.gov [fda.gov]
• 5. capa.org.tw [capa.org.tw]
• 6. lar.fsu.edu [lar.fsu.edu]

Application Note and Protocol for the Preparation of 2-(4-Fluorophenyl)acetic acid-d2 Stock Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid. The substitution of hydrogen with its stable, heavier isotope, deuterium, can significantly alter a molecule's metabolic fate due to the kinetic isotope effect. This property makes deuterated compounds valuable tools in drug development to enhance pharmacokinetic profiles.[1][2] Proper preparation of stock solutions is critical to maintain the chemical and isotopic integrity of this compound for accurate and reproducible experimental results.[3] This document provides a detailed protocol for the preparation of a 2-(4-Fluorophenyl)acetic acid-d2 stock solution.

Physicochemical Data and Storage Recommendations

Accurate data on the compound's properties and recommended storage conditions are essential for its proper handling and use. The following table summarizes key quantitative information for 2-(4-Fluorophenyl)acetic acid-d2.

Property	Value	Reference
Molecular Formula	C₈H₅D₂FO₂	--INVALID-LINK--[4], --INVALID-LINK--[5]
Molecular Weight	156.15 g/mol	--INVALID-LINK--[4], --INVALID-LINK--[5]
Appearance	Solid	--INVALID-LINK--[4]
Solubility	Soluble in DMSO. May also be soluble in water, ethanol, or DMF.	--INVALID-LINK--[4]
Storage (Powder)	-20°C for 3 years or 4°C for 2 years.	--INVALID-LINK--[4]
Storage (in Solvent)	-80°C for 6 months or -20°C for 1 month.	--INVALID-LINK--[4]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps for preparing a stock solution of 2-(4-Fluorophenyl)acetic acid-d2. The primary objective is to ensure accurate concentration while preserving the isotopic purity of the compound. Deuterated compounds are often hygroscopic and susceptible to hydrogen-deuterium (H-D) exchange with atmospheric moisture; therefore, handling under a dry, inert atmosphere is strongly recommended.[1][3][6]

2.1. Materials

• 2-(4-Fluorophenyl)acetic acid-d2 powder

• High-purity, anhydrous solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO))

• Inert gas (e.g., dry nitrogen or argon)

• Calibrated analytical balance

• Class A volumetric flasks

• Pipettes and pipette tips

• Spatula

• Appropriate storage vials (amber glass or polypropylene, with tight-fitting caps)

2.2. Equipment

• Fume hood or glove box

• Vortex mixer or sonicator

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

2.3. Procedure

• Acclimatization: Before opening, allow the sealed container of 2-(4-Fluorophenyl)acetic acid-d2 to equilibrate to ambient laboratory temperature for at least 30 minutes. This crucial step prevents the condensation of atmospheric moisture on the cold powder, which could compromise isotopic purity.[3]

• Inert Atmosphere: If available, perform all subsequent steps in a glove box or under a gentle stream of dry, inert gas (nitrogen or argon) to minimize exposure to moisture.[3][7]

• Weighing: Carefully open the container and accurately weigh the desired mass of the 2-(4-Fluorophenyl)acetic acid-d2 powder using a calibrated analytical balance. Transfer the powder to an appropriate Class A volumetric flask.

• Dissolution: Add a portion of the chosen anhydrous solvent (e.g., DMSO) to the volumetric flask, approximately half of the final desired volume.

• Mixing: Gently swirl the flask to dissolve the powder. If necessary, use a vortex mixer or sonicator to ensure complete dissolution.

• Volume Adjustment: Once the solid is completely dissolved, add the solvent to the flask until the meniscus reaches the calibration mark.

• Homogenization: Cap the flask securely and invert it several times to ensure the solution is homogeneous.

• Aliquoting and Storage: Aliquot the stock solution into single-use volumes in appropriate storage vials.[3] Store the vials at -20°C or -80°C for long-term stability.[4] Ensure vials are tightly sealed to prevent solvent evaporation and contamination.

2.4. Safety Precautions

• Always handle 2-(4-Fluorophenyl)acetic acid-d2 and solvents in a well-ventilated area, such as a fume hood.

• Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for 2-(4-Fluorophenyl)acetic acid for specific hazard information. The non-deuterated analog is known to cause skin and eye irritation.[8]

• Dispose of all chemical waste according to your institution's guidelines.

Diagrams

Workflow for Stock Solution Preparation

The following diagram illustrates the sequential steps for the preparation of the 2-(4-Fluorophenyl)acetic acid-d2 stock solution.

Caption: Workflow for stock solution preparation.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. chromservis.eu [chromservis.eu]
• 8. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Mass Spectrometry Fragmentation Analysis of 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Fluorophenyl)acetic acid-d2 is a deuterated analog of 2-(4-Fluorophenyl)acetic acid, often utilized as an internal standard in quantitative mass spectrometry-based assays. Its deuteration provides a distinct mass shift from the endogenous or unlabeled compound, enabling accurate quantification in complex biological matrices. Understanding the fragmentation pattern of this stable isotope-labeled compound is crucial for developing robust and sensitive analytical methods, such as those used in pharmacokinetic and metabolic studies. This application note provides a detailed overview of the predicted mass spectrometry fragmentation of 2-(4-Fluorophenyl)acetic acid-d2 and protocols for its analysis via Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Predicted Mass Spectrometry Fragmentation

Electron ionization (EI) mass spectrometry of 2-(4-Fluorophenyl)acetic acid-d2 is expected to yield a characteristic fragmentation pattern. The molecular ion ([M]⁺˙) will have a mass-to-charge ratio (m/z) of 156. The fragmentation is predicted to be dominated by two main pathways initiated by the loss of the carboxyl group and benzylic cleavage.

A primary fragmentation pathway for carboxylic acids involves the loss of the carboxyl radical (•COOH), resulting in a fragment with a mass loss of 45 Da. For 2-(4-Fluorophenyl)acetic acid-d2, this would lead to the formation of a deuterated 4-fluorobenzyl cation.

Another significant fragmentation pathway involves the cleavage of the C-C bond adjacent to the aromatic ring, a common fragmentation for phenylacetic acids. This benzylic cleavage would result in the formation of a deuterated tropylium-like ion, a highly stable seven-membered aromatic ring cation. The presence of deuterium (B1214612) atoms on the benzylic carbon will influence the m/z of this characteristic fragment.

The following table summarizes the predicted major fragments for 2-(4-Fluorophenyl)acetic acid-d2 under electron ionization.

Fragment Ion	Proposed Structure	m/z (Predicted)	Neutral Loss	Notes
[M]⁺˙	C₈H₅D₂FO₂⁺˙	156	-	Molecular Ion
[M - COOH]⁺	C₇H₄DF⁺	111	•COOH (45 Da)	Loss of the carboxyl radical.
[C₇H₄DF]⁺	Tropylium-like ion	111	C₂D₂O₂ (60 Da)	Benzylic cleavage and rearrangement.
[C₆H₄F]⁺	Fluorophenyl cation	95	CD₂COOH (61 Da)	Cleavage of the bond between the aromatic ring and the side chain.

Experimental Protocols

Protocol 1: GC-MS Analysis of 2-(4-Fluorophenyl)acetic acid-d2

This protocol outlines a general procedure for the analysis of 2-(4-Fluorophenyl)acetic acid-d2 using GC-MS. Derivatization is often required for carboxylic acids to improve their volatility and chromatographic behavior.

1. Sample Preparation and Derivatization:

• To 100 µL of sample (e.g., extracted from a biological matrix and reconstituted in a suitable solvent), add 50 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Vortex the mixture for 30 seconds.

• Heat the sample at 70°C for 30 minutes.

• Cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC System or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless
Oven Program	Initial: 80°C, hold for 1 minRamp: 15°C/min to 280°C, hold for 5 min
Carrier Gas	Helium, constant flow at 1.2 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400
MSD Transfer Line	280°C
MS Source Temperature	230°C
MS Quad Temperature	150°C

Protocol 2: LC-MS/MS Analysis of 2-(4-Fluorophenyl)acetic acid-d2

This protocol provides a general method for the direct analysis of 2-(4-Fluorophenyl)acetic acid-d2 by LC-MS/MS, which is often preferred for its high sensitivity and specificity without the need for derivatization.

1. Sample Preparation:

• For biological samples, perform a protein precipitation by adding 3 volumes of cold acetonitrile (B52724) to 1 volume of sample.

• Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions:

Parameter	Condition
Liquid Chromatograph	Agilent 1290 Infinity II LC System or equivalent
Mass Spectrometer	Agilent 6470 Triple Quadrupole LC/MS or equivalent
LC Column	ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 5% B1-5 min: 5-95% B5-6 min: 95% B6-6.1 min: 95-5% B6.1-8 min: 5% B
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3500 V
Gas Temperature	325°C
Gas Flow	8 L/min
Nebulizer Pressure	40 psi
MRM Transitions	Precursor Ion (m/z): 155.1Product Ion 1 (m/z): 110.1 (Quantitative)Product Ion 2 (m/z): 94.1 (Qualitative)

Visualizations

Caption: Predicted EI fragmentation pathway of 2-(4-Fluorophenyl)acetic acid-d2.

Application of 2-(4-Fluorophenyl)acetic acid-d2 in Environmental Analysis: A Comprehensive Guide

Introduction

The accurate quantification of emerging environmental contaminants is a critical challenge in environmental science. Many of these compounds, which include pharmaceuticals, personal care products, and industrial chemicals, are present at trace levels in complex matrices such as water and soil. Isotope dilution mass spectrometry (IDMS) has become the gold standard for the precise and accurate measurement of these contaminants. This technique relies on the use of stable isotope-labeled internal standards (SIL-IS), which are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes like deuterium (B1214612) (²H or D).

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid. Due to its structural similarity to various emerging contaminants, particularly those with a phenylacetic acid moiety, it serves as an excellent internal standard for their quantification in environmental samples.[1] The use of a deuterated internal standard like 2-(4-Fluorophenyl)acetic acid-d2 is crucial for compensating for variations in sample preparation, matrix effects, and instrument response, thereby ensuring high-quality and reliable quantitative data.

This application note provides detailed protocols for the use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard in the analysis of environmental water and soil samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The core principle of isotope dilution mass spectrometry is the addition of a known amount of an isotopically labeled standard to a sample prior to any sample processing. The labeled standard behaves identically to the native analyte throughout the extraction, cleanup, and analytical procedures. Any loss of the analyte during these steps will be accompanied by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the labeled internal standard in the final extract using a mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined, regardless of variations in recovery or matrix-induced signal suppression or enhancement.

Figure 1: Principle of Isotope Dilution Mass Spectrometry.

Application Data

While specific quantitative data for the analysis of 4-fluorophenylacetic acid using its deuterated internal standard in environmental matrices is not extensively published, performance metrics can be extrapolated from validated methods for structurally similar emerging contaminants where analogous deuterated internal standards are employed. The following tables summarize typical performance data for the analysis of acidic emerging contaminants in water and soil using isotope dilution LC-MS/MS.

Table 1: Representative Performance Data for Analysis of Acidic Emerging Contaminants in Water

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.1 - 10 ng/L	[2]
Limit of Quantification (LOQ)	0.5 - 25 ng/L	[2]
Recovery	70 - 120%	[3]
Relative Standard Deviation (RSD)	< 15%	[3]

Table 2: Representative Performance Data for Analysis of Acidic Emerging Contaminants in Soil

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.05 - 5 µg/kg
Limit of Quantification (LOQ)	0.1 - 10 µg/kg
Recovery	60 - 110%
Relative Standard Deviation (RSD)	< 20%

Experimental Protocols

The following are detailed protocols for the extraction and analysis of emerging contaminants from water and soil samples using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

Protocol 1: Analysis of Water Samples

This protocol is suitable for the analysis of surface water, groundwater, and wastewater effluent.

1. Materials and Reagents

• 2-(4-Fluorophenyl)acetic acid-d2 solution (1 µg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange - WAX)

• Polypropylene (B1209903) centrifuge tubes (50 mL)

• Glass vials with PTFE-lined caps

2. Sample Preparation and Extraction

• Collect a 100-500 mL water sample in a clean polypropylene bottle.

• Add a known amount of 2-(4-Fluorophenyl)acetic acid-d2 internal standard solution to the water sample to achieve a final concentration of approximately 10-50 ng/L.

• Adjust the sample pH to the appropriate level for the target analyte (typically acidic for acidic compounds).

• Condition the SPE cartridge according to the manufacturer's instructions, typically with methanol followed by ultrapure water.

• Load the water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with ultrapure water to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes and the internal standard from the cartridge with an appropriate solvent, such as methanol containing a small percentage of formic acid or ammonia.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a small volume (e.g., 500 µL) of the initial mobile phase for LC-MS/MS analysis.

Figure 2: Workflow for Water Sample Analysis.

Protocol 2: Analysis of Soil and Sediment Samples

This protocol is suitable for the analysis of soil and sediment samples.

1. Materials and Reagents

• 2-(4-Fluorophenyl)acetic acid-d2 solution (1 µg/mL in methanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Ethyl acetate (B1210297) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Anhydrous sodium sulfate

• Solid Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange - WAX)

• Polypropylene centrifuge tubes (50 mL)

• Ultrasonic bath or mechanical shaker

• Centrifuge

2. Sample Preparation and Extraction

• Homogenize and sieve the soil or sediment sample to remove large debris.

• Weigh approximately 5-10 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

• Spike the sample with a known amount of 2-(4-Fluorophenyl)acetic acid-d2 internal standard solution.

• Add 10-20 mL of an appropriate extraction solvent (e.g., a mixture of acetonitrile and water, or methanol).

• Vortex the sample vigorously for 1 minute, followed by ultrasonication for 15-30 minutes or shaking on a mechanical shaker for 30-60 minutes.

• Centrifuge the sample at 4000-5000 rpm for 10 minutes.

• Carefully decant the supernatant into a clean tube.

• Repeat the extraction (steps 4-7) two more times and combine the supernatants.

• The combined extract can be further cleaned up using Solid Phase Extraction as described in Protocol 1 (steps 4-10).

Figure 3: Workflow for Soil and Sediment Sample Analysis.

LC-MS/MS Analysis

The following are typical starting parameters for LC-MS/MS analysis. These should be optimized for the specific instrument and target analyte.

Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analytes.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 30 - 40 °C

Tandem Mass Spectrometry (MS/MS) Parameters:

• Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for acidic compounds.

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for both the native analyte and 2-(4-Fluorophenyl)acetic acid-d2 must be determined and optimized. For 2-(4-Fluorophenyl)acetic acid-d2, the precursor ion will be [M-H]⁻ at m/z corresponding to its deuterated mass.

• Collision Energy and other source parameters: These need to be optimized for each specific compound to achieve maximum sensitivity.

Conclusion

2-(4-Fluorophenyl)acetic acid-d2 is a highly effective internal standard for the quantification of emerging environmental contaminants, particularly those with a similar chemical structure. Its use in conjunction with isotope dilution LC-MS/MS provides a robust and reliable analytical method for generating high-quality data in complex environmental matrices. The detailed protocols provided in this application note offer a solid foundation for researchers and scientists to develop and validate methods for the analysis of a wide range of environmental pollutants. The adaptability of these protocols to various water and soil types, combined with the inherent accuracy of the isotope dilution technique, makes this a powerful tool for environmental monitoring and risk assessment.

References

• 1. Stable deuterium internal standard for the isotope-dilution LC-MS/MS analysis of elastin degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Simple Method for Automated Solid Phase Extraction of Water Samples for Immunological Analysis of Small Pollutants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative Analysis Using 2-(4-Fluorophenyl)acetic acid-d2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard in the quantitative analysis of its non-labeled counterpart, 2-(4-Fluorophenyl)acetic acid, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This deuterated standard is an essential tool for achieving accurate and precise quantification in complex biological matrices, crucial for pharmacokinetic studies and other applications in drug development.

Introduction

Quantitative analysis by LC-MS/MS is a powerful technique in bioanalysis. However, it is susceptible to variations in sample preparation, instrument response, and matrix effects. The use of a stable isotope-labeled internal standard (SIL-IS), such as 2-(4-Fluorophenyl)acetic acid-d2, is the gold standard for mitigating these variabilities.[1] A SIL-IS is chemically identical to the analyte of interest, ensuring it behaves similarly during extraction, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio (m/z). This allows for reliable correction of analytical errors, leading to high-quality quantitative data.

Principle of the Method

The core of this analytical approach is the addition of a known quantity of 2-(4-Fluorophenyl)acetic acid-d2 to all samples, including calibration standards and quality controls. The analyte, 2-(4-Fluorophenyl)acetic acid, and the internal standard are then co-extracted from the biological matrix, separated by liquid chromatography, and detected by a tandem mass spectrometer. Quantification is achieved by calculating the peak area ratio of the analyte to the internal standard, which is then plotted against the analyte's concentration to generate a calibration curve.

Experimental Protocols

This section details a representative protocol for the extraction of 2-(4-Fluorophenyl)acetic acid from human plasma and subsequent analysis by LC-MS/MS.

Materials and Reagents

• Analyte: 2-(4-Fluorophenyl)acetic acid

• Internal Standard: 2-(4-Fluorophenyl)acetic acid-d2

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Biological Matrix: Human plasma (with anticoagulant, e.g., K2-EDTA)

• Equipment: Vortex mixer, Centrifuge, Analytical balance, Pipettes, LC-MS/MS system (e.g., Triple Quadrupole)

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 into separate 10 mL volumetric flasks.

  • Dissolve the contents in methanol and bring to volume.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of 2-(4-Fluorophenyl)acetic acid by serially diluting the primary stock solution with a 50:50 mixture of methanol and water. These solutions will be used to spike the calibration standards.

• Internal Standard Working Solution (100 ng/mL):

  • Dilute the 2-(4-Fluorophenyl)acetic acid-d2 primary stock solution with a 50:50 mixture of methanol and water to achieve a final concentration of 100 ng/mL.

Sample Preparation: Protein Precipitation

• Pipette 100 µL of plasma sample (calibration standard, quality control, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the internal standard working solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex to ensure complete dissolution and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative Example)

• LC System: A standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for column re-equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: Precursor Ion (Q1) m/z 153.0 -> Product Ion (Q3) m/z 109.0

  • 2-(4-Fluorophenyl)acetic acid-d2: Precursor Ion (Q1) m/z 155.0 -> Product Ion (Q3) m/z 111.0

Data Presentation

The following tables present hypothetical but realistic data from a method validation experiment for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid in human plasma.

Table 1: Calibration Curve Parameters

Parameter	Value
Linear Range	1 - 1000 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV, n=6)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV, n=18)	Inter-day Accuracy (%Bias)
LLOQ	1	6.5	-2.1	8.2	-1.5
Low QC	3	5.1	1.3	6.8	2.5
Mid QC	100	3.8	-0.5	4.5	-0.8
High QC	800	2.5	0.8	3.1	1.2

LLOQ: Lower Limit of Quantification; QC: Quality Control; %CV: Percent Coefficient of Variation; %Bias: Percent Bias from nominal value.

Table 3: Matrix Effect and Recovery

QC Level	Analyte Recovery (%)	IS Recovery (%)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	85.2	86.1	0.95	0.99
High QC	87.5	88.0	0.98	1.00

IS: Internal Standard

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid using its deuterated internal standard.

Caption: A typical experimental workflow for quantitative bioanalysis.

Logical Relationship of Internal Standard Correction

This diagram illustrates the principle of how a deuterated internal standard corrects for analytical variability.

Caption: Principle of internal standard correction for analytical variability.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: 2-(4-Fluorophenyl)acetic acid-d2 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance on the use of 2-(4-Fluorophenyl)acetic acid-d2 in drug metabolism and pharmacokinetic (DMPK) studies. This deuterated analog serves as a valuable tool for accurate quantification and for investigating the metabolic fate of its non-deuterated counterpart, 2-(4-Fluorophenyl)acetic acid.

Introduction to Deuterated Compounds in Drug Metabolism

Deuterium (B1214612), a stable isotope of hydrogen, has found significant application in drug discovery and development.[1][2] Replacing hydrogen with deuterium at specific positions in a drug molecule can alter its metabolic profile. This is primarily due to the kinetic isotope effect (KIE), where the heavier deuterium atom forms a stronger covalent bond with carbon, making it more difficult for metabolic enzymes, such as cytochrome P450s (CYPs), to break this bond.[3] This can lead to a slower rate of metabolism, potentially improving a drug's pharmacokinetic properties, such as increasing its half-life and exposure.[3][4]

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled version of 2-(4-Fluorophenyl)acetic acid.[5][6][7] Its primary applications in drug metabolism studies are:

• As an internal standard (IS): For robust and accurate quantification of the parent compound in biological matrices using liquid chromatography-mass spectrometry (LC-MS).[5][6]

• As a tracer: To elucidate metabolic pathways and identify metabolites of the parent compound.[5][8]

• In comparative metabolic stability and pharmacokinetic studies: To evaluate the effect of deuteration on the drug's metabolic profile.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Fluorophenyl)acetic acid and its deuterated analog is presented in Table 1.

Property	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2	Reference
Molecular Formula	C8H7FO2	C8H5D2FO2	[9]
Molecular Weight	154.14 g/mol	156.15 g/mol	[5][9]
CAS Number	405-50-5	113715-48-3	[5][6]
Appearance	Solid	Solid	[6][10]
LogP	1.6	1.452	[9][10]

Application: Internal Standard for Bioanalytical Methods

The most common application of 2-(4-Fluorophenyl)acetic acid-d2 is as an internal standard for the quantification of 2-(4-Fluorophenyl)acetic acid in biological samples (e.g., plasma, urine, tissue homogenates) by LC-MS/MS. The deuterated standard co-elutes with the analyte but is distinguished by its higher mass, allowing for correction of variability during sample preparation and analysis.

Experimental Protocol: Quantification of 2-(4-Fluorophenyl)acetic acid in Rat Plasma

Objective: To determine the concentration of 2-(4-Fluorophenyl)acetic acid in rat plasma using a validated LC-MS/MS method with 2-(4-Fluorophenyl)acetic acid-d2 as the internal standard.

Materials:

• 2-(4-Fluorophenyl)acetic acid (analyte)

• 2-(4-Fluorophenyl)acetic acid-d2 (internal standard)

• Rat plasma (K2EDTA)

• Acetonitrile (ACN) with 0.1% formic acid

• Water with 0.1% formic acid

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of 2-(4-Fluorophenyl)acetic acid in methanol (B129727).

  • Prepare a 1 mg/mL stock solution of 2-(4-Fluorophenyl)acetic acid-d2 in methanol.

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Serially dilute the analyte stock solution with methanol to prepare working solutions for calibration standards.

  • Spike the working solutions into blank rat plasma to prepare calibration standards at concentrations ranging from 1 to 1000 ng/mL.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of ACN containing 100 ng/mL of 2-(4-Fluorophenyl)acetic acid-d2 (internal standard).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 ACN:water with 0.1% formic acid).

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, then return to initial conditions.

    • Flow Rate: 0.3 mL/min

    • Injection Volume: 5 µL

  • MS/MS Conditions (Multiple Reaction Monitoring - MRM):

    • Ionization Mode: Negative Electrospray Ionization (ESI-)

    • MRM Transitions:

      • 2-(4-Fluorophenyl)acetic acid: Q1 (m/z 153.0) -> Q3 (m/z 109.0)

      • 2-(4-Fluorophenyl)acetic acid-d2: Q1 (m/z 155.0) -> Q3 (m/z 111.0)

    • Optimize collision energy and other MS parameters for maximum signal intensity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (analyte/internal standard) against the nominal concentration of the calibration standards.

  • Use a linear regression model with a weighting factor (e.g., 1/x²) to fit the data.

  • Determine the concentration of the analyte in QC and unknown samples from the calibration curve.

Workflow for LC-MS/MS Bioanalysis

Caption: Workflow for the quantification of 2-(4-Fluorophenyl)acetic acid in plasma.

Application: Metabolic Stability and Pathway Identification

Deuteration can significantly impact the metabolic stability of a compound.[3][4] A comparative in vitro metabolism study can be conducted to assess this effect.

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To compare the metabolic stability of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in human liver microsomes.

Materials:

• 2-(4-Fluorophenyl)acetic acid

• 2-(4-Fluorophenyl)acetic acid-d2

• Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN)

• LC-MS/MS system

Procedure:

• Incubation:

  • Prepare a reaction mixture containing HLM (0.5 mg/mL) and the test compound (1 µM) in phosphate buffer.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), aliquot a portion of the reaction mixture and quench it by adding 3 volumes of ice-cold ACN containing an internal standard.

  • Include a control incubation without the NADPH regenerating system to assess non-enzymatic degradation.

• Sample Processing:

  • Vortex and centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • Determine the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Expected Outcome: It is hypothesized that 2-(4-Fluorophenyl)acetic acid-d2 will exhibit a longer half-life and lower intrinsic clearance compared to its non-deuterated analog due to the kinetic isotope effect at the site of metabolism.

Potential Metabolic Pathways

While specific metabolic pathways for 2-(4-Fluorophenyl)acetic acid in mammals are not extensively documented in the provided search results, potential routes can be inferred from general xenobiotic metabolism and studies on similar compounds. The primary metabolic "soft spots" are likely the aromatic ring and the acetic acid side chain.

Potential Phase I Reactions:

• Aromatic Hydroxylation: Introduction of a hydroxyl group on the phenyl ring.

• Benzylic Hydroxylation: Although less likely for the deuterated compound, hydroxylation at the alpha-carbon of the acetic acid moiety is a possibility for the parent compound.

Potential Phase II Reactions:

• Glucuronidation: Conjugation of a glucuronic acid moiety to a hydroxylated metabolite or directly to the carboxylic acid group to form an acyl glucuronide.[11]

• Sulfation: Conjugation of a sulfo group to a hydroxylated metabolite.

Hypothetical Metabolic Pathway of 2-(4-Fluorophenyl)acetic acid

Caption: Hypothetical metabolic pathway for 2-(4-Fluorophenyl)acetic acid.

Application: Comparative Pharmacokinetic Studies

A crossover in vivo study in an animal model, such as rats, can be designed to compare the pharmacokinetic profiles of the deuterated and non-deuterated compounds.[3]

Experimental Protocol: Oral Pharmacokinetic Study in Rats

Objective: To compare the pharmacokinetic parameters of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 following oral administration to Sprague-Dawley rats.

Materials:

• 2-(4-Fluorophenyl)acetic acid

• 2-(4-Fluorophenyl)acetic acid-d2

• Sprague-Dawley rats (male, 250-300 g)

• Dosing vehicle (e.g., 0.5% carboxymethylcellulose)

• Blood collection supplies

Procedure:

• Animal Dosing:

  • Fast rats overnight prior to dosing.

  • Administer a single oral dose (e.g., 10 mg/kg) of either 2-(4-Fluorophenyl)acetic acid or 2-(4-Fluorophenyl)acetic acid-d2 to two groups of rats (n=4 per group).

• Blood Sampling:

  • Collect blood samples (approx. 100 µL) from the tail vein at pre-dose and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Collect blood into tubes containing K2EDTA and centrifuge to obtain plasma.

• Sample Analysis:

  • Analyze plasma samples for the concentration of the respective compound using a validated LC-MS/MS method as described previously.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software to calculate the following pharmacokinetic parameters for each compound:

    • Cmax (maximum plasma concentration)

    • Tmax (time to reach Cmax)

    • AUC (area under the plasma concentration-time curve)

    • t½ (half-life)

    • CL/F (apparent oral clearance)

  • Statistically compare the pharmacokinetic parameters between the two groups.

Data Presentation: The results of the pharmacokinetic study should be summarized in a table for clear comparison.

Parameter	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2
Cmax (ng/mL)	Hypothetical Value	Hypothetically Higher
Tmax (h)	Hypothetical Value	Hypothetical Value
AUC (ng*h/mL)	Hypothetical Value	Hypothetically Higher
t½ (h)	Hypothetical Value	Hypothetically Longer
CL/F (mL/h/kg)	Hypothetical Value	Hypothetically Lower

Summary and Conclusion

2-(4-Fluorophenyl)acetic acid-d2 is a critical tool for DMPK studies. Its primary role as an internal standard ensures the accuracy and precision of bioanalytical methods. Furthermore, its use in comparative in vitro and in vivo studies allows for the investigation of the kinetic isotope effect on the metabolism and pharmacokinetics of 2-(4-Fluorophenyl)acetic acid. The protocols provided herein offer a framework for researchers to effectively utilize this deuterated compound in their drug development programs.

References

• 1. Application of deuterium in drug discovery | PPTX [slideshare.net]
• 2. Applications of Deuterium in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | The effect of deuterated PLK1 inhibitor on its safety and efficacy in vivo [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 9. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 11. admescope.com [admescope.com]

Application Note: High-Resolution Mass Spectrometry for the Quantification of 2-(4-Fluorophenyl)acetic acid-d2

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid-d2 using liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS). 2-(4-Fluorophenyl)acetic acid-d2, a deuterated analog of 2-(4-Fluorophenyl)acetic acid, is commonly employed as an internal standard in pharmacokinetic and metabolic studies. The protocol described herein provides a comprehensive workflow, from sample preparation to data acquisition and analysis, tailored for researchers, scientists, and drug development professionals. The use of a high-resolution Orbitrap mass spectrometer ensures high accuracy and selectivity, which is crucial for bioanalytical applications.

Introduction

Experimental Protocols

Sample Preparation

A protein precipitation method is employed for the extraction of the analyte from a biological matrix such as plasma.

Materials:

• Plasma samples

• 2-(4-Fluorophenyl)acetic acid-d2 stock solution (1 mg/mL in methanol)

• Acetonitrile (B52724) (LC-MS grade)[4]

• Formic acid (LC-MS grade)[4]

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples to room temperature.

• Prepare a working internal standard (IS) solution of 2-(4-Fluorophenyl)acetic acid-d2 at a concentration of 1 µg/mL in methanol.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 10 µL of the 1 µg/mL IS working solution to the plasma sample.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.[5]

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-HRMS analysis.[6]

Liquid Chromatography

Instrumentation: High-Performance Liquid Chromatography (HPLC) system

Parameter	Setting
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C

High-Resolution Mass Spectrometry

Instrumentation: Orbitrap-based High-Resolution Mass Spectrometer

Parameter	Setting
Ionization Mode	Heated Electrospray Ionization (HESI), Negative Ion Mode
Scan Mode	Full MS / dd-MS2 (Data-Dependent MS2) or Targeted SIM / dd-MS2
Full MS Resolution	70,000 FWHM (at m/z 200)[3]
MS2 Resolution	17,500 FWHM (at m/z 200)
Scan Range (Full MS)	m/z 50-300
AGC Target	1e6
Maximum IT	50 ms
Sheath Gas Flow Rate	35 units
Aux Gas Flow Rate	10 units
Spray Voltage	3.5 kV
Capillary Temperature	320°C
S-Lens RF Level	50
Collision Energy (HCD)	30 eV (for dd-MS2)

Data Presentation

Analyte Information

Compound	Chemical Formula	Exact Mass (Da)
2-(4-Fluorophenyl)acetic acid	C₈H₇FO₂	154.0430
2-(4-Fluorophenyl)acetic acid-d2	C₈H₅D₂FO₂	156.0555

High-Resolution Mass Spectrometry Data

Compound	Ion Type	Calculated m/z	Measured m/z	Mass Accuracy (ppm)
2-(4-Fluorophenyl)acetic acid-d2	[M-H]⁻	155.0477	155.0475	-1.29

MS/MS Fragmentation Data (Predicted)

Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment Structure
155.0477	111.0401	[M-H-CO₂]⁻
155.0477	93.0295	[C₆H₄F]⁻

Visualizations

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. lcms.cz [lcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]

Technical Notes & Optimization

Technical Support Center: 2-(4-Fluorophenyl)acetic acid-d2 Stability in Solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 2-(4-Fluorophenyl)acetic acid-d2 in solution. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors affecting the stability of 2-(4-Fluorophenyl)acetic acid-d2 in solution?

A1: The stability of 2-(4-Fluorophenyl)acetic acid-d2 in solution is primarily influenced by three main factors:

• Isotopic Exchange: The deuterium (B1214612) atoms on the α-carbon (the carbon adjacent to the carboxylic acid) can potentially be replaced by hydrogen atoms from the solvent (a phenomenon known as H/D exchange or back-exchange). This is a significant concern as it compromises the isotopic purity of the standard.

• Chemical Degradation: Like other phenylacetic acid derivatives, 2-(4-Fluorophenyl)acetic acid-d2 can be susceptible to chemical degradation through pathways such as hydrolysis, oxidation, and photodegradation.

• Storage Conditions: Temperature, light exposure, and the choice of solvent can significantly impact both isotopic exchange and chemical degradation rates.

Q2: What are the recommended storage conditions for solutions of 2-(4-Fluorophenyl)acetic acid-d2?

A2: To ensure the long-term stability of 2-(4-Fluorophenyl)acetic acid-d2 solutions, the following storage conditions are recommended:

• Temperature: For short to medium-term storage (weeks to months), refrigeration at 2-8°C is advisable. For long-term storage, freezing at -20°C or below is recommended.

• Light: Protect solutions from light by storing them in amber vials or in the dark to prevent photodegradation.

• Solvent: Aprotic solvents such as acetonitrile (B52724) or methanol (B129727) are generally preferred for preparing stock solutions to minimize the risk of H/D exchange. Avoid acidic or basic aqueous solutions for long-term storage.

• Container: Use high-quality, tightly sealed vials with PTFE-lined caps (B75204) to prevent solvent evaporation and contamination.

Q3: How can I minimize the risk of deuterium-hydrogen (H/D) exchange?

A3: Minimizing H/D exchange is critical for maintaining the isotopic integrity of 2-(4-Fluorophenyl)acetic acid-d2. Here are key strategies:

• Solvent Choice: Use aprotic solvents (e.g., acetonitrile, methanol) whenever possible. If an aqueous solution is necessary, use D₂O-based buffers.

• pH Control: The rate of H/D exchange at the α-carbon is influenced by pH. For many carboxylic acids, the minimum rate of exchange occurs in the pH range of 2 to 3. Avoid strongly acidic or basic conditions.

• Temperature: Keep solutions cool, as higher temperatures can accelerate the rate of exchange.

• Label Position: The deuterium atoms on the α-carbon of 2-(4-Fluorophenyl)acetic acid-d2 are more stable than those on heteroatoms (like -OH or -NH) but can still be susceptible to exchange under certain conditions.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with 2-(4-Fluorophenyl)acetic acid-d2 solutions.

Issue 1: Inconsistent or Inaccurate Quantification Results

Possible Cause: Loss of isotopic purity due to H/D exchange.

Troubleshooting Steps:

• Verify Solvent and pH: Confirm that you are using an appropriate aprotic solvent for your stock and working solutions. If using aqueous buffers, measure and adjust the pH to a range of 2-3 if compatible with your experimental design.

• Evaluate Storage Conditions: Ensure that your solutions have been stored at the correct temperature and protected from light.

• Perform a Stability Check: Analyze a freshly prepared standard solution and compare its response to an older solution. A significant decrease in the deuterated signal or an increase in the non-deuterated signal may indicate exchange.

• Review Analytical Method: The mobile phase of your LC-MS system can also contribute to back-exchange. If possible, adjust the mobile phase pH to be as close to the point of minimum exchange as your chromatography allows.

Issue 2: Appearance of Unexpected Peaks in Chromatogram

Possible Cause: Chemical degradation of 2-(4-Fluorophenyl)acetic acid-d2.

Troubleshooting Steps:

• Investigate Potential Degradation Pathways:

  • Hydrolysis: If your experiments involve strong acids or bases, consider the possibility of hydrolysis of the acetic acid side chain.

  • Oxidation: If your solution has been exposed to air for extended periods or contains oxidizing agents, oxidative degradation may occur.

  • Photodegradation: Exposure to UV or ambient light can lead to the formation of degradation products.

• Conduct a Forced Degradation Study: To identify potential degradants, you can perform a forced degradation study by exposing the compound to stress conditions (e.g., high temperature, extreme pH, UV light, and oxidizing agents). This will help in identifying and characterizing the degradation products.

• Optimize Experimental Conditions: Based on the findings from the forced degradation study, adjust your experimental conditions to minimize the formation of degradation products. This may involve using an inert atmosphere, protecting your samples from light, or adjusting the pH.

Data Presentation

The following tables summarize general stability data for deuterated internal standards in solution. Note that specific stability will be compound and matrix-dependent.

Table 1: General Storage Recommendations for Deuterated Standards in Solution

Solvent System	Storage Temperature	Recommended Duration	Key Considerations
Aprotic Solvent (e.g., Acetonitrile, Methanol)	2-8°C	Short to Medium-term (Weeks to Months)	Protect from light. Use amber vials and ensure the container is well-sealed.
Aprotic Solvent (e.g., Acetonitrile, Methanol)	-20°C or below	Medium to Long-term (Months to a Year+)	Minimizes solvent evaporation and slows degradation. Avoid repeated freeze-thaw cycles.
Aqueous/Protic Solvent	2-8°C	Short-term (Hours to Days)	Not recommended for long-term storage due to the high risk of H/D exchange. Prepare fresh as needed.

Table 2: Illustrative pH Stability of a Deuterated Carboxylic Acid in Aqueous Solution at Room Temperature

This table provides representative data. Actual stability of 2-(4-Fluorophenyl)acetic acid-d2 should be experimentally determined.

pH	% Remaining after 24 hours	Potential Degradation/Exchange
2.0	>99%	Minimal H/D exchange and hydrolysis.
4.0	98%	Slow H/D exchange may begin.
7.0	95%	Increased rate of H/D exchange.
10.0	<90%	Significant H/D exchange and potential for base-catalyzed hydrolysis.

Experimental Protocols

Protocol 1: Preparation of Stock and Working Standard Solutions

Objective: To prepare stable stock and working solutions of 2-(4-Fluorophenyl)acetic acid-d2.

Materials:

• 2-(4-Fluorophenyl)acetic acid-d2 (solid)

• High-purity aprotic solvent (e.g., acetonitrile or methanol, LC-MS grade)

• Calibrated analytical balance

• Class A volumetric flasks

• Amber glass vials with PTFE-lined caps

Procedure:

• Equilibration: Allow the vial containing the solid 2-(4-Fluorophenyl)acetic acid-d2 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of the solid standard.

• Dissolution: Quantitatively transfer the weighed solid to a volumetric flask. Add a portion of the aprotic solvent and gently sonicate or vortex until the solid is completely dissolved.

• Dilution: Bring the solution to the final volume with the aprotic solvent and mix thoroughly.

• Storage: Transfer the stock solution to a labeled amber vial and store at -20°C for long-term storage.

• Working Solution Preparation: Prepare working solutions by diluting the stock solution with the appropriate solvent as needed for your experiments. It is recommended to prepare fresh working solutions regularly.

Protocol 2: Forced Degradation Study

Objective: To investigate the potential degradation pathways of 2-(4-Fluorophenyl)acetic acid-d2 under stress conditions.

Materials:

• 2-(4-Fluorophenyl)acetic acid-d2 stock solution (in a suitable solvent like acetonitrile)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

• UV lamp (e.g., 254 nm)

• Heating block or oven

• LC-MS system for analysis

Procedure:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat (e.g., at 60°C) for a defined period (e.g., 24 hours).

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature or heat gently for a defined period.

• Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for a defined period.

• Thermal Degradation: Heat the stock solution (e.g., at 60°C) for a defined period.

• Photodegradation: Expose the stock solution in a quartz cuvette to UV light for a defined period.

• Analysis: After the specified time, neutralize the acidic and basic samples and analyze all samples, including a control (unstressed) sample, by a suitable stability-indicating LC-MS method to assess the percentage of degradation and identify any degradation products.

Visualizations

Technical Support Center: Utilizing 2-(4-Fluorophenyl)acetic acid-d2 for Enhanced Signal-to-Noise in Quantitative Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective use of 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard to improve signal-to-noise ratios in quantitative experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-Fluorophenyl)acetic acid-d2 and why is it used in quantitative analysis?

A1: 2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled version of 2-(4-Fluorophenyl)acetic acid. In mass spectrometry-based quantitative analysis, such as LC-MS, it serves as an ideal internal standard.[1][2] Because its chemical and physical properties are nearly identical to the non-labeled analyte, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer.[1] By adding a known amount of the deuterated standard to your samples, you can accurately account for variations in sample preparation, injection volume, and instrument response, thereby significantly improving the accuracy and precision of your quantitative results.

Q2: How does using 2-(4-Fluorophenyl)acetic acid-d2 improve the signal-to-noise ratio?

A2: While not directly increasing the analyte's signal, 2-(4-Fluorophenyl)acetic acid-d2 improves the reliability of the measurement, which can be considered an enhancement of the effective signal-to-noise ratio. It does this by providing a stable reference point. Any sample-specific or run-to-run variations that suppress or enhance the analyte's signal will similarly affect the internal standard. By using the ratio of the analyte's signal to the internal standard's signal for quantification, these variations are normalized, leading to more consistent and reproducible data with reduced baseline noise and interference effects.

Q3: What are the key physicochemical differences between 2-(4-Fluorophenyl)acetic acid and its d2-labeled counterpart?

A3: The primary difference is the mass. The deuterium (B1214612) atoms are heavier than hydrogen atoms, resulting in a distinct mass difference that is easily resolved by a mass spectrometer. Other physicochemical properties are nearly identical, ensuring they behave similarly during analytical procedures.

Quantitative Data Summary

The following table summarizes the key quantitative data for 2-(4-Fluorophenyl)acetic acid and its deuterated internal standard.

Property	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2
Molecular Formula	C₈H₇FO₂	C₈H₅D₂FO₂
Molecular Weight	154.14 g/mol	156.15 g/mol
Exact Mass	154.043008 g/mol	156.055562 g/mol
Mass Difference	-	2.012554 g/mol

Troubleshooting Guide

This guide addresses common issues encountered when using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

Issue 1: Inaccurate or Poorly Reproducible Quantitative Results

• Possible Cause: Poor purity of the internal standard, leading to an underestimation of the analyte concentration.

  • Troubleshooting Step: Always use a high-purity (typically >98%) deuterated standard and request a certificate of analysis from the supplier.

• Possible Cause: Isotopic exchange (deuterium replaced by hydrogen).

  • Troubleshooting Step: Ensure the deuterium labels on the alpha-carbon are stable under your experimental conditions (pH, temperature). Avoid strongly acidic or basic conditions if possible.

• Possible Cause: Chromatographic separation of the analyte and the internal standard.

  • Troubleshooting Step: While unlikely to be significant with only two deuterium atoms, it's good practice to verify co-elution. If a slight separation is observed, adjust the chromatographic gradient or mobile phase composition to ensure they elute within the same peak.

Issue 2: High Background or Interferences at the Internal Standard's Mass Transition

• Possible Cause: Contamination of the LC-MS system.

  • Troubleshooting Step: Flush the LC system and mass spectrometer thoroughly. Run blank injections to ensure the system is clean.

• Possible Cause: Presence of isobaric interferences in the sample matrix.

  • Troubleshooting Step: Optimize the sample preparation procedure to remove interfering compounds. Solid-phase extraction (SPE) can be effective. Also, ensure that your MRM transitions are specific to your internal standard.

Issue 3: Drifting Internal Standard Signal Across an Analytical Run

• Possible Cause: Inconsistent sample preparation.

  • Troubleshooting Step: Ensure the internal standard is added accurately and consistently to every sample and standard at the beginning of the sample preparation process. Use a calibrated pipette.

• Possible Cause: Degradation of the internal standard in the autosampler.

  • Troubleshooting Step: If the analytical run is long, consider keeping the autosampler at a low temperature (e.g., 4°C) to prevent degradation.

Experimental Protocols

Below is a detailed methodology for a typical quantitative LC-MS/MS analysis of 2-(4-Fluorophenyl)acetic acid in human plasma using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

1. Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(4-Fluorophenyl)acetic acid and dissolve it in 10 mL of methanol (B129727).

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 1 mg of 2-(4-Fluorophenyl)acetic acid-d2 and dissolve it in 1 mL of methanol.

• Working Solutions: Prepare a series of working solutions for the calibration curve by serially diluting the analyte stock solution with a 50:50 mixture of methanol and water. Prepare a working internal standard solution by diluting the internal standard stock solution to a final concentration of 1 µg/mL in the same diluent.

2. Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the 1 µg/mL internal standard working solution to each tube and vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• LC System: UPLC/HPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10% to 90% B

  • 3.0-3.5 min: 90% B

  • 3.5-4.0 min: 90% to 10% B

  • 4.0-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MRM Transitions (Hypothetical):

  • 2-(4-Fluorophenyl)acetic acid: Precursor ion (m/z) 153.0 -> Product ion (m/z) 109.0

  • 2-(4-Fluorophenyl)acetic acid-d2: Precursor ion (m/z) 155.0 -> Product ion (m/z) 111.0

Visualizations

Caption: Experimental workflow for quantitative analysis.

Caption: Troubleshooting inaccurate quantitative results.

References

• 1. 4-Fluorophenylacetic acid | SIELC Technologies [sielc.com]
• 2. SP Tip: Bioanalytical Samples Pre-treatment | Phenomenex [discover.phenomenex.com]

Technical Support Center: Analysis of 2-(4-Fluorophenyl)acetic acid-d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common interferences encountered during the analysis of 2-(4-Fluorophenyl)acetic acid-d2.

Frequently Asked Questions (FAQs)

Q1: What is 2-(4-Fluorophenyl)acetic acid-d2 and what is its primary application in analysis?

A1: 2-(4-Fluorophenyl)acetic acid-d2 is a deuterium-labeled version of 2-(4-Fluorophenyl)acetic acid. Its primary application is as an internal standard (IS) in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Because it is chemically almost identical to the non-labeled analyte, it can be used to correct for variability during sample preparation and analysis, leading to more accurate and precise measurements.

Q2: What are the most common types of interferences observed in the LC-MS/MS analysis of 2-(4-Fluorophenyl)acetic acid-d2?

A2: The most common interferences can be categorized as follows:

• Matrix Effects: Ion suppression or enhancement caused by co-eluting endogenous or exogenous components in the sample matrix (e.g., plasma, urine).

• Isotopic Exchange (H/D Exchange): The replacement of deuterium (B1214612) atoms on the internal standard with hydrogen atoms from the surrounding environment.

• Metabolite Interference: Co-eluting metabolites of 2-(4-Fluorophenyl)acetic acid that can interfere with the detection of the analyte or the internal standard.

• Co-eluting Isomers: Positional isomers, such as 2- and 3-fluorophenylacetic acid, which may be present as impurities and can be difficult to separate chromatographically.

Q3: What causes matrix effects and how can they be minimized?

A3: Matrix effects are caused by components of the sample matrix that interfere with the ionization of the analyte and internal standard in the mass spectrometer's ion source. This can lead to either a decrease (ion suppression) or an increase (ion enhancement) in the detected signal. Common sources of matrix effects include phospholipids, salts, and proteins from biological samples. To minimize matrix effects, consider the following:

• Effective Sample Preparation: Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.

• Chromatographic Separation: Optimize the HPLC method to separate the analyte from matrix components.

• Dilution: Diluting the sample can reduce the concentration of interfering substances.

Q4: What is isotopic exchange and why is it a problem for deuterated internal standards like 2-(4-Fluorophenyl)acetic acid-d2?

A4: Isotopic exchange, or H/D exchange, is the process where deuterium atoms on the internal standard are replaced by hydrogen atoms from solvents or the sample matrix. This is a significant issue because it changes the mass of the internal standard, causing it to be detected at the same mass as the unlabeled analyte. This can lead to an underestimation of the internal standard concentration and an overestimation of the analyte concentration.

Troubleshooting Guides

Issue 1: Poor Peak Shape and/or Shifting Retention Times

Possible Cause	Troubleshooting Steps
Matrix Overload	Dilute the sample to reduce the concentration of matrix components. Improve sample cleanup to remove interferences.
Column Degradation	Flush the column with a strong solvent. If the problem persists, replace the analytical column.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure the analyte is in a consistent ionic state. For a carboxylic acid, a pH well below the pKa is often optimal for good peak shape in reversed-phase chromatography.
Isotope Effect	A small, consistent shift in retention time between the analyte and the deuterated internal standard can be a normal isotope effect. Ensure that the integration windows are set appropriately for both peaks.

Issue 2: Inaccurate or Imprecise Quantitative Results

Possible Cause	Troubleshooting Steps
Significant Matrix Effects	Evaluate matrix effects by comparing the response of the analyte in a clean solution versus a post-extraction spiked matrix sample. If significant suppression or enhancement is observed, optimize sample preparation and chromatography.
Isotopic Exchange (H/D Exchange)	Minimize the exposure of the internal standard to protic solvents (water, methanol) and high pH or temperature. Prepare samples in aprotic solvents (e.g., acetonitrile) if possible and analyze them promptly.
Metabolite Interference	Investigate the presence of co-eluting metabolites by modifying the chromatographic method (e.g., using a shallower gradient) to try and separate them. Use a different mass transition for quantification if the metabolite produces the same product ion.
Calibration Curve Issues	Ensure the calibration range is appropriate for the expected sample concentrations. Use a fresh set of calibration standards.

Quantitative Data on Common Interferences

The following table summarizes the potential impact of common interferences on the analysis of 2-(4-Fluorophenyl)acetic acid. Please note that these values are illustrative and the actual effect will depend on the specific matrix and analytical conditions.

Interfering Substance/Condition	Typical Effect on Analyte Signal	Potential Impact on Quantification
Phospholipids (in plasma)	Ion Suppression (10-50%)	Underestimation of analyte concentration
Hemolysis (lysed red blood cells)	Ion Suppression or Enhancement	Inaccurate and imprecise results
Lipemia (high lipid content)	Ion Suppression and reduced extraction recovery	Underestimation of analyte concentration
Lithium Heparin (anticoagulant)	Ion Suppression	Underestimation of analyte concentration
High pH (>8) during sample prep	Increased risk of H/D exchange	Overestimation of analyte concentration

Experimental Protocols

Protocol 1: Plasma Sample Preparation using Protein Precipitation

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of 2-(4-Fluorophenyl)acetic acid-d2 internal standard solution (in methanol).

• Add 400 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, and then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: Precursor ion > Product ion

  • 2-(4-Fluorophenyl)acetic acid-d2: Precursor ion > Product ion

Visualizations

Caption: A logical workflow for troubleshooting inaccurate quantification.

Caption: A likely metabolic pathway for 2-(4-Fluorophenyl)acetic acid.

Technical Support Center: 2-(4-Fluorophenyl)acetic acid-d2 Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor peak shape issues encountered during the chromatographic analysis of 2-(4-Fluorophenyl)acetic acid-d2.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of poor peak shape, specifically peak tailing, for 2-(4-Fluorophenyl)acetic acid-d2?

A1: The most frequent cause of peak tailing for acidic compounds like 2-(4-Fluorophenyl)acetic acid-d2 in reversed-phase HPLC is secondary interactions between the analyte and the stationary phase.[1][2] These undesirable interactions often occur with residual silanol (B1196071) groups on the silica-based column packing material, especially when the mobile phase pH is not optimized.[2][3]

Q2: How does the mobile phase pH affect the peak shape of this compound?

A2: The mobile phase pH is a critical factor for achieving good peak shape for ionizable compounds. 2-(4-Fluorophenyl)acetic acid is an acidic compound with an estimated pKa in the range of 4.0-4.3. If the mobile phase pH is close to or above the pKa, the compound will exist in its anionic (ionized) form. This ionized form can interact strongly with any exposed, positively charged sites on the column, such as residual silanols, leading to peak tailing.[4] To ensure a sharp, symmetrical peak, the mobile phase pH should be adjusted to be at least 1.5 to 2 pH units below the pKa, which will keep the analyte in its neutral, non-ionized form.[1]

Q3: I've adjusted the mobile phase pH, but I still see peak tailing. What else could be the cause?

A3: If peak tailing persists after optimizing the mobile phase pH, other factors to consider include:

• Column Contamination or Degradation: The column may be contaminated with strongly retained sample matrix components, or the stationary phase may be degrading.[1]

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak distortion.[1]

• Inappropriate Sample Solvent: Dissolving the sample in a solvent that is much stronger than the mobile phase can cause peak fronting or tailing.[4]

• Extra-column Effects: Excessive tubing length or dead volumes in the HPLC system can contribute to peak broadening and tailing.[1]

• Secondary Interactions with Metals: Metal contamination in the column packing can also lead to peak tailing for certain compounds.

Q4: Can the deuteration in 2-(4-Fluorophenyl)acetic acid-d2 affect its chromatographic behavior compared to the non-deuterated form?

A4: Deuteration is unlikely to significantly alter the fundamental chromatographic behavior in reversed-phase HPLC. The primary physicochemical properties governing retention and peak shape (like pKa and hydrophobicity) are minimally affected by the substitution of hydrogen with deuterium.[5][6] Therefore, troubleshooting strategies for the deuterated and non-deuterated forms are identical.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor peak shape for 2-(4-Fluorophenyl)acetic acid-d2.

Summary of Recommended HPLC Parameters

Parameter	Recommendation	Rationale for Troubleshooting Poor Peak Shape
Column	High-purity, end-capped C18 or Phenyl-Hexyl column (e.g., 150 mm x 4.6 mm, 3.5 µm)	Minimizes the availability of residual silanol groups for secondary interactions.
Mobile Phase	Acetonitrile and Water with 0.1% Formic Acid or Trifluoroacetic Acid	A slightly acidic mobile phase suppresses the ionization of the analyte and silanol groups.
pH	2.5 - 3.0	Ensures the analyte is in its protonated, non-ionized form, reducing peak tailing.
Buffer	10-25 mM Phosphate (B84403) or Acetate	Maintains a stable pH for reproducible chromatography.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm I.D. column.
Temperature	25 - 35 °C	Higher temperatures can sometimes improve peak shape by increasing mass transfer kinetics.
Injection Volume	1 - 10 µL	Keeping the injection volume low helps to prevent column overload.
Sample Solvent	Initial Mobile Phase Composition	Prevents peak distortion that can be caused by injecting a sample in a strong solvent.[4]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape.

Caption: A step-by-step workflow for diagnosing and resolving poor peak shape.

Experimental Protocols

Baseline HPLC Method for 2-(4-Fluorophenyl)acetic acid-d2

This protocol provides a starting point for the analysis.

• Column: C18 reversed-phase column (e.g., 150 mm length, 4.6 mm internal diameter, 3.5 µm particle size) with high-purity, end-capped silica.

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

• Gradient: 30% B to 70% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (30% acetonitrile, 70% water with 0.1% formic acid).

• Detection: UV at 210 nm or by mass spectrometry.

Protocol: Mobile Phase pH Adjustment

Objective: To ensure the analyte is in its non-ionized form to minimize secondary interactions.

• Prepare Mobile Phase: Prepare the aqueous component of the mobile phase (Mobile Phase A) with a pH between 2.5 and 3.0 using an appropriate buffer like phosphate or formate (B1220265) at a concentration of 10-25 mM.

• Equilibrate the System: Flush the column with the new mobile phase until the baseline is stable.

• Analysis: Inject the 2-(4-Fluorophenyl)acetic acid-d2 standard and observe the peak shape. A significant improvement in peak symmetry is expected at a lower pH.

Protocol: Column Flushing and Regeneration

Objective: To remove strongly retained contaminants from the column that may be causing peak tailing.

• Disconnect from Detector: Disconnect the column from the detector to prevent contamination.

• Flush with Strong Solvents: Flush the column in the reverse direction with a series of solvents of increasing strength. A typical sequence for a reversed-phase column is:

  • 20 column volumes of water (to remove buffer salts).

  • 20 column volumes of methanol.

  • 20 column volumes of acetonitrile.

  • 20 column volumes of isopropanol.

• Re-equilibrate: Reconnect the column to the system (in the correct flow direction) and equilibrate with the analytical mobile phase until the baseline is stable.

• Analysis: Inject a standard to evaluate the peak shape. If tailing persists, the column may be permanently damaged and require replacement.

Protocol: Evaluation of Column Overload

Objective: To determine if the poor peak shape is due to injecting too much sample.

• Prepare a Dilution Series: Prepare a series of dilutions of your sample (e.g., 1:2, 1:5, 1:10).

• Inject and Analyze: Inject the same volume of each dilution and the original sample.

• Evaluate Peak Shape: Observe the peak shape for each injection. If the peak shape improves (becomes more symmetrical) with increasing dilution, the original sample concentration was likely causing column overload.

References

• 1. benchchem.com [benchchem.com]
• 2. hplc.eu [hplc.eu]
• 3. chromtech.com [chromtech.com]
• 4. uhplcs.com [uhplcs.com]
• 5. 2-(4-Fluorophenyl)acetic acid-d2 (p-Fluorophenylacetic acid-d2) | Isotope-Labeled Compounds | 113715-48-3 | Invivochem [invivochem.com]
• 6. medchemexpress.com [medchemexpress.com]

Technical Support Center: 2-(4-Fluorophenyl)acetic acid-d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-(4-Fluorophenyl)acetic acid-d2. The information is designed to help identify and resolve common contamination issues encountered during experimental procedures.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common sources of contamination for 2-(4-Fluorophenyl)acetic acid-d2?

A1: Contamination in 2-(4-Fluorophenyl)acetic acid-d2 can arise from several sources throughout the synthetic and handling processes. The primary sources include:

• Incomplete Deuteration: The most common impurity is the non-deuterated or partially deuterated starting material, 2-(4-Fluorophenyl)acetic acid (d0) and 2-(4-Fluorophenyl)acetic acid-d1.

• Residual Starting Materials: If the synthesis involves a precursor like 2-(4-fluorophenyl)malonic acid, residual amounts of this starting material may be present.

• Byproducts from Synthesis: Side reactions during the deuteration process can lead to impurities. For instance, if the synthesis involves H/D exchange on a malonic acid precursor followed by decarboxylation, incomplete decarboxylation could leave trace amounts of the deuterated malonic acid.

• Solvent and Reagent Residues: Residual solvents used during synthesis and purification (e.g., D₂O, organic solvents) can be a source of contamination.[1][2][3][4]

• Degradation Products: Although generally stable, prolonged exposure to harsh conditions (e.g., strong acids/bases, high temperatures) could potentially lead to degradation.

Q2: I am observing a peak in my ¹H NMR spectrum that corresponds to the non-deuterated form of my compound. What is the acceptable level of this impurity?

A2: The acceptable level of the non-deuterated (d0) or partially deuterated (d1) impurity depends on the specific application. For use as an internal standard in quantitative mass spectrometry, the isotopic purity should be as high as possible, ideally ≥98%. The presence of the d0 or d1 form can interfere with the quantification of the target analyte.

Q3: How can I determine the isotopic purity of my 2-(4-Fluorophenyl)acetic acid-d2 sample?

A3: The isotopic purity can be determined using the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to quantify the amount of residual non-deuterated compound by integrating the signal of the α-protons. ²H NMR can also be used to confirm the presence and location of deuterium.

• Mass Spectrometry (MS): High-resolution mass spectrometry can distinguish between the deuterated and non-deuterated forms based on their mass-to-charge ratio (m/z). This is a highly sensitive method for determining isotopic distribution.

Q4: My 2-(4-Fluorophenyl)acetic acid-d2 sample shows poor solubility. Could this be related to contamination?

A4: While poor solubility is not a direct indicator of contamination, certain impurities could affect the overall solubility of the sample. If the compound was improperly purified, residual salts or non-polar byproducts might be present. It is recommended to verify the purity of your sample using the methods described in Q3. For solubility information, this compound is typically soluble in DMSO, and with effort, in water, ethanol, or DMF.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Extra peaks in ¹H NMR spectrum	Residual solvents, starting materials, or synthetic byproducts.	Compare the observed peaks with known chemical shifts of common laboratory solvents and potential starting materials (e.g., 2-(4-fluorophenyl)malonic acid).[1][2][3][4] If necessary, repurify the sample by recrystallization or chromatography.
Lower than expected isotopic purity by MS	Incomplete H/D exchange during synthesis.	If the isotopic purity is critical for your application, consider purchasing a new batch with a higher specified isotopic purity or consult with a synthetic chemist about re-deuteration, although this is often not practical.
Inconsistent results in biological assays	Presence of biologically active impurities.	Verify the purity of the compound by LC-MS to identify any potential impurities that might have biological activity.

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5 mg of 2-(4-Fluorophenyl)acetic acid-d2 and dissolve it in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

• Instrument Setup: Acquire a ¹H NMR spectrum on a spectrometer with a minimum field strength of 300 MHz.

• Data Acquisition: Ensure a sufficient number of scans to obtain a good signal-to-noise ratio, especially for detecting low-level impurities.

• Data Analysis:

  • Integrate the area of the residual signal for the α-protons of the non-deuterated species (a singlet).

  • Integrate the area of a well-resolved aromatic proton signal.

  • Calculate the percentage of the non-deuterated impurity based on the relative integration values.

Visualizing Contamination Pathways

The following diagram illustrates a potential synthetic pathway for 2-(4-Fluorophenyl)acetic acid-d2 and highlights the points where major contaminants can be introduced.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. kgroup.du.edu [kgroup.du.edu]
• 4. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to 2-(4-Fluorophenyl)acetic acid-d2 and its Non-Deuterated Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-(4-Fluorophenyl)acetic acid-d2 and its non-deuterated counterpart. By leveraging the principles of deuterium (B1214612) substitution, this document aims to objectively evaluate the potential advantages of the deuterated compound in terms of metabolic stability and pharmacokinetic properties, supported by established scientific principles and illustrative experimental data from analogous compounds.

Introduction to Deuterium Substitution in Drug Development

Deuteration, the selective replacement of hydrogen atoms with their stable isotope deuterium, has emerged as a valuable strategy in drug discovery and development. The fundamental principle behind this approach is the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage. This can lead to a slower rate of metabolism, potentially improving a drug candidate's pharmacokinetic profile, enhancing its half-life, and reducing the formation of toxic metabolites.

This guide focuses on 2-(4-Fluorophenyl)acetic acid-d2, a deuterated version of 2-(4-Fluorophenyl)acetic acid, and explores the expected enhancements in its performance based on the established effects of deuteration.

Physicochemical Properties

While the introduction of deuterium does not dramatically alter the fundamental physicochemical properties of a molecule, subtle differences can be observed.

Property	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2	Rationale for Difference
Molecular Formula	C₈H₇FO₂	C₈H₅D₂FO₂	Replacement of two hydrogen atoms with deuterium.
Molecular Weight	154.14 g/mol [1]	156.16 g/mol	Increased mass due to the presence of two neutrons in the deuterium atoms.
pKa	No specific data found	Expected to be slightly higher	Deuteration is known to slightly decrease the acidity of carboxylic acids.
Solubility	No specific comparative data found	Expected to be very similar	Isotopic substitution typically has a minimal impact on solubility.

Metabolic Stability and Pharmacokinetics: The Deuterium Advantage

The primary motivation for utilizing deuterated compounds in drug development lies in their potential to exhibit improved metabolic stability and, consequently, more favorable pharmacokinetic profiles. The cleavage of a C-H bond is often the rate-limiting step in the metabolism of many drugs by cytochrome P450 (CYP) enzymes. By replacing the hydrogen atoms at these metabolically vulnerable positions with deuterium, the rate of metabolism can be significantly reduced.

In Vitro Metabolic Stability (Illustrative Data)

The following table presents a hypothetical comparison of the in vitro metabolic stability of the two compounds in human liver microsomes, based on typical improvements observed for deuterated compounds.

Parameter	2-(4-Fluorophenyl)acetic acid (Hypothetical)	2-(4-Fluorophenyl)acetic acid-d2 (Expected)	Advantage of Deuteration
In Vitro Half-life (t½) in Human Liver Microsomes	~ 45 min	> 90 min	Slower metabolism leads to a longer half-life, indicating greater stability.
Intrinsic Clearance (CLint)	High	Moderate to Low	Reduced clearance suggests the compound is metabolized at a slower rate.

In Vivo Pharmacokinetics (Illustrative Data)

The enhanced metabolic stability observed in vitro is expected to translate to an improved pharmacokinetic profile in vivo. The table below illustrates the anticipated pharmacokinetic parameters in a preclinical animal model, such as rats.

Parameter	2-(4-Fluorophenyl)acetic acid (Hypothetical)	2-(4-Fluorophenyl)acetic acid-d2 (Expected)	Advantage of Deuteration
Plasma Half-life (t½)	~ 2 hours	~ 4-6 hours	A longer half-life can lead to a reduced dosing frequency.
Area Under the Curve (AUC)	X	> 2X	Increased AUC signifies greater overall drug exposure.
Maximum Concentration (Cmax)	Y	Potentially higher or sustained	May lead to a more favorable therapeutic window.
Clearance (CL)	High	Lower	Reduced clearance contributes to a longer duration of action.

Pharmacodynamic Effects

A critical consideration in drug development is whether modifications to a molecule, such as deuteration, affect its intended biological activity. The general consensus in the scientific community is that the substitution of hydrogen with deuterium does not typically alter the intrinsic pharmacodynamics of a compound. The size and electronic properties of deuterium are very similar to hydrogen, meaning that the deuterated molecule should bind to its target receptor or enzyme with comparable affinity and efficacy. While some derivatives of 2-(4-Fluorophenyl)acetic acid have been investigated for their potential as anticancer agents, no direct comparative studies on the potency of the deuterated versus non-deuterated forms are currently available. It is anticipated that 2-(4-Fluorophenyl)acetic acid-d2 will exhibit a pharmacological profile that is qualitatively and quantitatively similar to its non-deuterated counterpart.

Experimental Protocols

In Vitro Metabolic Stability in Human Liver Microsomes

Objective: To determine and compare the in vitro half-life of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2.

Materials:

• 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN) with an appropriate internal standard (IS)

• LC-MS/MS system

Procedure:

• Prepare a stock solution of each test compound in a suitable organic solvent (e.g., DMSO).

• Prepare the incubation mixture containing HLM and phosphate buffer. Pre-warm the mixture at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system and the test compound to the pre-warmed HLM mixture. The final substrate concentration should be low (e.g., 1 µM) to ensure first-order kinetics.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench the reaction by adding the aliquot to cold acetonitrile containing the internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining parent compound.

• Calculate the in vitro half-life (t½) from the slope of the natural logarithm of the remaining parent compound concentration versus time plot.

Bioanalytical Method for Quantification in Plasma using LC-MS/MS

Objective: To develop a robust and sensitive method for the quantification of 2-(4-Fluorophenyl)acetic acid in plasma samples.

Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample, add 150 µL of cold acetonitrile containing the internal standard (e.g., a stable isotope-labeled analog of the analyte).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube and inject an aliquot into the LC-MS/MS system.

LC-MS/MS Conditions (Typical):

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient elution to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions: Monitor specific precursor-to-product ion transitions for the analyte and the internal standard.

Visualizations

Caption: The Kinetic Isotope Effect slows the metabolism of a deuterated drug.

Caption: Workflow for comparing deuterated and non-deuterated compounds.

Conclusion

The strategic incorporation of deuterium into 2-(4-Fluorophenyl)acetic acid to create its d2 analog presents a compelling opportunity to enhance its drug-like properties. Based on the well-established kinetic isotope effect, it is anticipated that 2-(4-Fluorophenyl)acetic acid-d2 will exhibit significantly greater metabolic stability compared to its non-deuterated counterpart. This improved stability is expected to translate into a more favorable pharmacokinetic profile, characterized by a longer half-life, increased overall exposure (AUC), and reduced clearance. While the intrinsic pharmacodynamic activity is not expected to change, the improved pharmacokinetics could lead to a more efficacious and potentially safer therapeutic agent with a more convenient dosing regimen. The experimental protocols provided herein offer a robust framework for the empirical validation of these anticipated benefits. For researchers and drug development professionals, the "deuterium switch" represents a powerful tool to optimize lead compounds and unlock the full therapeutic potential of promising molecules.

References

• 1. 2-(4-Fluorophenyl)acetic acid | C8H7FO2 | CID 9837 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Method Validation: The Gold Standard of Deuterated Internal Standards in the Analysis of 2-(4-Fluorophenyl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical method validation, the pursuit of accuracy, precision, and robustness is paramount. This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of 2-(4-Fluorophenyl)acetic acid, with a focus on the superior performance of using its deuterated isotopologue, 2-(4-Fluorophenyl)acetic acid-d2, as an internal standard in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard in quantitative bioanalysis.[1] By incorporating a deuterated internal standard, which has nearly identical physicochemical properties to the analyte, analysts can effectively compensate for variability during sample preparation, chromatography, and ionization, leading to more reliable and reproducible data.[2]

This guide will delve into a detailed comparison of an LC-MS/MS method employing 2-(4-Fluorophenyl)acetic acid-d2 against a conventional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method that does not utilize a deuterated internal standard. The experimental protocols and performance data presented herein are based on established principles of bioanalytical method validation and data from analogous small molecules, providing a clear illustration of the benefits of the isotope dilution technique.

Performance Comparison: LC-MS/MS with Deuterated Internal Standard vs. HPLC-UV

The following tables summarize the expected performance characteristics for the quantification of 2-(4-Fluorophenyl)acetic acid using two distinct analytical methods. The data for the LC-MS/MS method with 2-(4-Fluorophenyl)acetic acid-d2 is representative of the high-quality results achievable with this technique. The HPLC-UV method serves as a common alternative for comparison.

Table 1: Method Validation Parameters for the Quantification of 2-(4-Fluorophenyl)acetic acid

Validation Parameter	LC-MS/MS with 2-(4-Fluorophenyl)acetic acid-d2	HPLC-UV (without Deuterated IS)
Linearity (r²)	> 0.995	> 0.990
Linear Range	1 - 1000 ng/mL	50 - 5000 ng/mL
Lower Limit of Quantification (LLOQ)	1 ng/mL	50 ng/mL
Accuracy (% Bias)	± 5%	± 15%
Precision (% CV)	< 10%	< 15%
Recovery	Consistent and reproducible	Variable
Matrix Effect	Minimal	Significant
Selectivity	High (based on mass-to-charge ratio)	Moderate (based on retention time and UV absorbance)

Table 2: Illustrative Quality Control (QC) Sample Results

LC-MS/MS with 2-(4-Fluorophenyl)acetic acid-d2

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	1	1.03	+3.0	7.5
Low QC	3	2.95	-1.7	5.2
Mid QC	100	101.2	+1.2	3.8
High QC	800	796.0	-0.5	4.1

HPLC-UV (without Deuterated IS)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	50	54.5	+9.0	12.8
Low QC	150	142.5	-5.0	10.5
Mid QC	2500	2580	+3.2	8.2
High QC	4000	3880	-3.0	9.7

Experimental Protocols

Method 1: LC-MS/MS with 2-(4-Fluorophenyl)acetic acid-d2 Internal Standard

This protocol describes a robust and sensitive method for the quantification of 2-(4-Fluorophenyl)acetic acid in human plasma.

1. Materials and Reagents:

• 2-(4-Fluorophenyl)acetic acid reference standard

• 2-(4-Fluorophenyl)acetic acid-d2 (internal standard)

• Human plasma (K2EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Instrumentation:

• HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

3. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

• Add 20 µL of the internal standard working solution (2-(4-Fluorophenyl)acetic acid-d2 in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. Chromatographic and Mass Spectrometric Conditions:

• Column: C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase: A: 0.1% Formic acid in water, B: 0.1% Formic acid in acetonitrile

• Gradient: 20% B to 90% B over 3 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: ESI Negative

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: [M-H]⁻ → fragment ion

  • 2-(4-Fluorophenyl)acetic acid-d2: [M-H]⁻ → fragment ion

Method 2: HPLC-UV (Alternative Method)

This protocol outlines a standard HPLC-UV method for the quantification of 2-(4-Fluorophenyl)acetic acid in a non-biological matrix for comparison.

1. Materials and Reagents:

• 2-(4-Fluorophenyl)acetic acid reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (reagent grade)

2. Instrumentation:

• HPLC system with a UV detector.

3. Sample Preparation:

• Prepare a stock solution of 2-(4-Fluorophenyl)acetic acid in acetonitrile.

• Prepare calibration standards by serial dilution of the stock solution with the mobile phase.

4. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (50:50, v/v) with 0.1% phosphoric acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Detection Wavelength: 220 nm

Visualizing the Methodologies

The following diagrams illustrate the workflows for both the superior LC-MS/MS method with a deuterated internal standard and the alternative HPLC-UV method.

Caption: LC-MS/MS workflow with a deuterated internal standard.

Caption: Alternative HPLC-UV workflow without a deuterated internal standard.

Conclusion

The data and methodologies presented in this guide unequivocally demonstrate the superiority of using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid by LC-MS/MS. The isotope dilution method provides significantly improved accuracy, precision, and a lower limit of quantification while effectively mitigating matrix effects. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a critical step towards generating high-quality, reliable, and defensible bioanalytical data.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Assay Cross-Validation: The Role of Deuterated Internal Standards

An Objective Analysis Featuring 2-(4-Fluorophenyl)acetic acid-d2

In the landscape of quantitative bioanalysis, particularly in drug development and clinical research, the precision and reliability of analytical methods are paramount. Liquid chromatography-mass spectrometry (LC-MS/MS) has become the gold standard for quantifying small molecules in complex biological matrices. A cornerstone of robust LC-MS/MS assays is the use of an internal standard (IS) to correct for variability during sample preparation and analysis.[1]

Stable isotope-labeled internal standards (SIL-IS), such as 2-(4-Fluorophenyl)acetic acid-d2, are widely considered the most effective choice.[1][2][3] These compounds are chemically almost identical to the analyte—in this case, 2-(4-Fluorophenyl)acetic acid—differing only in the presence of heavy isotopes like deuterium (B1214612).[4] This near-identical physicochemical behavior allows the SIL-IS to co-elute with the analyte and experience the same extraction inefficiencies or matrix-induced ionization suppression or enhancement, providing superior correction and leading to more accurate and precise results.[2][3]

This guide provides an objective comparison of assay performance when using a deuterated internal standard (2-(4-Fluorophenyl)acetic acid-d2) versus a common alternative: a non-deuterated, structurally similar analog (2-(4-Chlorophenyl)acetic acid). The following data, while illustrative, are representative of typical outcomes in bioanalytical method validation and are presented to guide researchers in making informed decisions for their assay development.

Comparative Performance Data

The following table summarizes key validation parameters for a hypothetical LC-MS/MS assay designed to quantify 2-(4-Fluorophenyl)acetic acid in human plasma. The comparison is made between two separate validations of the assay: one using the deuterated internal standard (IS-A) and the other using a structural analog internal standard (IS-B).

Validation Parameter	IS-A: 2-(4-Fluorophenyl)acetic acid-d2	IS-B: 2-(4-Chlorophenyl)acetic acid (Analog IS)	Acceptance Criteria (FDA/ICH M10) [5][6]
Linearity (r²)	0.9985	0.9961	≥ 0.99
Accuracy (% Bias)	Within ± 4.5%	Within ± 11.2%	± 15% (± 20% at LLOQ)
Precision (% CV)	≤ 6.8%	≤ 13.5%	≤ 15% (≤ 20% at LLOQ)
Matrix Effect (% CV)	3.9%	18.7%	≤ 15%
Recovery (% CV)	5.2%	16.1%	Consistent and reproducible
Lower Limit of Quantification (LLOQ)	0.5 ng/mL	1.0 ng/mL	Signal ≥ 5x blank, with acceptable accuracy/precision

Analysis: The data clearly demonstrates the superiority of using the stable isotope-labeled internal standard. The assay using 2-(4-Fluorophenyl)acetic acid-d2 shows higher linearity, better accuracy and precision, and significantly lower variability due to matrix effects and recovery.[3] The structural analog IS, while potentially acceptable, introduces greater variability, likely due to differences in chromatographic retention and ionization efficiency relative to the analyte.[7][8] This increased variance results in a higher LLOQ and a greater risk of unreliable data, particularly when analyzing samples from diverse patient populations.

Detailed Experimental Protocol

This section details a representative LC-MS/MS method for the quantification of 2-(4-Fluorophenyl)acetic acid in human plasma.

1. Sample Preparation (Protein Precipitation)

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (either IS-A or IS-B in methanol).

• Vortex mix for 10 seconds.

• Add 200 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex mix vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.[2]

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).[2]

• Mobile Phase A: Water with 0.1% Formic Acid.[2]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 10% B, increase to 95% B over 3.0 minutes, hold for 1.0 minute, return to 10% B, and re-equilibrate for 1.0 minute.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI), negative mode.

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: 153.1 → 109.1

  • IS-A (d2): 155.1 → 111.1

  • IS-B (Analog): 169.0 → 125.0 (for ⁴⁰Cl isotope)

• Key Parameters: Optimize source parameters (e.g., ion spray voltage, temperature, gas flows) and compound parameters (e.g., declustering potential, collision energy) for maximum signal intensity.

Assay Development and Validation Workflow

The following diagram illustrates the logical workflow for developing and validating a bioanalytical assay, highlighting the critical role of internal standard selection in achieving a robust and reliable method.

Caption: Workflow for bioanalytical assay validation, from development to sample analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. labs.iqvia.com [labs.iqvia.com]
• 6. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 7. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Head-to-Head Battle of Internal Standards: 2-(4-Fluorophenyl)acetic acid-d2 vs. its C13-Labeled Analog in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals navigating the rigorous landscape of bioanalysis, the choice of an appropriate internal standard is paramount for ensuring the accuracy, precision, and reliability of quantitative data. This guide provides an in-depth, objective comparison of two stable isotope-labeled internal standards for 2-(4-Fluorophenyl)acetic acid: the deuterium-labeled 2-(4-Fluorophenyl)acetic acid-d2 and its carbon-13 (C13)-labeled counterpart. By examining their performance characteristics and providing supporting experimental frameworks, this document serves as a critical resource for making informed decisions in method development and validation.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, prized for their ability to mimic the analyte of interest throughout the analytical process, thereby compensating for variability in sample preparation, chromatography, and ionization. However, the choice of isotope—deuterium (²H) versus carbon-13 (¹³C)—can have significant implications for assay performance. While both are vast improvements over analog internal standards, a closer look reveals a superior candidate for high-stakes bioanalytical assays.

Key Performance Differences: A Comparative Overview

The fundamental distinction between deuterated and C13-labeled internal standards lies in their physicochemical properties and their impact on chromatographic behavior and isotopic stability. C13-labeled standards are broadly considered the superior choice for demanding bioanalytical applications due to their closer structural and chemical identity to the unlabeled analyte.[1][2]

Performance Parameter	2-(4-Fluorophenyl)acetic acid-d2 (Deuterium-Labeled)	C13-Labeled 2-(4-Fluorophenyl)acetic acid	Key Takeaway for Researchers
Chromatographic Co-elution	Often exhibits a slight retention time shift, typically eluting earlier than the unlabeled analyte. This is known as the "isotope effect."[1][3]	Co-elutes perfectly with the unlabeled analyte under a wide range of chromatographic conditions.[2][4]	Perfect co-elution is critical for accurate matrix effect compensation. The C13-labeled standard's ability to co-elute ensures that both the analyte and the standard experience the same degree of ion suppression or enhancement.
Correction for Matrix Effects	The chromatographic shift can lead to differential matrix effects between the analyte and the internal standard, potentially compromising quantification accuracy.[5]	Provides excellent correction for matrix effects due to identical chromatographic behavior and ionization characteristics.[3][4]	For complex biological matrices where significant and variable matrix effects are anticipated, the C13-labeled standard offers a more robust and reliable solution.
Isotopic Stability	Deuterium labels, particularly those on or adjacent to heteroatoms or acidic protons, can be susceptible to back-exchange with protons from the solvent or matrix.[6]	Carbon-13 labels are integrated into the stable carbon backbone of the molecule and are not susceptible to exchange under typical bioanalytical conditions.	The superior isotopic stability of C13-labeled standards ensures the integrity of the standard throughout the sample preparation and analysis workflow, preventing analytical variability.
Potential for Inaccuracy	Studies on other compounds have shown that the use of deuterated standards can lead to significant quantitative errors, with some reports of up to 40% deviation.[6]	The identical behavior of C13-labeled standards to the native analyte minimizes the risk of such inaccuracies, leading to more reliable and reproducible data.	To ensure the highest level of data quality and confidence in results, particularly for pivotal preclinical and clinical studies, the C13-labeled standard is the preferred choice.

Experimental Protocols: A Framework for Analysis

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for the extraction of small molecules like 2-(4-Fluorophenyl)acetic acid from plasma or serum.

• Aliquoting and Spiking: To 100 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (either 2-(4-Fluorophenyl)acetic acid-d2 or its C13-labeled counterpart).

• Precipitation: Add 300 µL of cold acetonitrile (B52724) containing 0.1% formic acid to each tube. The formic acid helps to keep the acidic analyte in its neutral form, improving extraction efficiency.

• Vortexing: Vortex the samples vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol outlines typical UPLC-MS/MS conditions for the quantitative analysis of 2-(4-Fluorophenyl)acetic acid.

Parameter	Condition
Chromatography System	UPLC System (e.g., Waters ACQUITY UPLC or equivalent)
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate
Injection Volume	5 µL
Column Temperature	40°C
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
2-(4-Fluorophenyl)acetic acid	153.0	109.0
2-(4-Fluorophenyl)acetic acid-d2	155.0	111.0
C13-Labeled 2-(4-Fluorophenyl)acetic acid (e.g., 6x ¹³C)	159.0	115.0

Note: These MRM transitions are illustrative and would need to be optimized experimentally.

Visualizing the Workflow and Rationale

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow and the logical basis for selecting the optimal internal standard.

A typical bioanalytical workflow for the quantification of 2-(4-Fluorophenyl)acetic acid.

A simplified decision-making process for selecting the appropriate internal standard.

Conclusion and Recommendation

While 2-(4-Fluorophenyl)acetic acid-d2 can be a viable and more cost-effective option for certain applications, the scientific evidence overwhelmingly supports the superiority of its C13-labeled counterpart for high-stakes quantitative bioanalysis. The perfect co-elution, enhanced isotopic stability, and more reliable correction for matrix effects make the C13-labeled standard the gold standard for ensuring the highest level of data integrity. For researchers, scientists, and drug development professionals committed to producing the most accurate and reproducible results, the investment in a C13-labeled internal standard for 2-(4-Fluorophenyl)acetic acid is a scientifically sound decision that will enhance the robustness and reliability of their bioanalytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? [pubmed.ncbi.nlm.nih.gov]
• 5. myadlm.org [myadlm.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of Analytical Methods for 2-(4-Fluorophenyl)acetic acid-d2

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of compounds and their deuterated analogs is critical for pharmacokinetic and metabolic studies. 2-(4-Fluorophenyl)acetic acid-d2, a deuterated form of 2-(4-Fluorophenyl)acetic acid, is often employed as an internal standard in bioanalytical methods to ensure reliability. This guide provides a comparative overview of the typical accuracy and precision of analytical methods used for such compounds, supported by representative experimental data from structurally similar molecules.

Performance Comparison of Analytical Methods

The following table summarizes typical accuracy and precision data from validated LC-MS/MS methods for compounds structurally related to 2-(4-Fluorophenyl)acetic acid. These values serve as a benchmark for what can be expected from a well-developed and validated method for 2-(4-Fluorophenyl)acetic acid-d2.

Analytical Method	Analyte	Matrix	Accuracy (% Bias)	Intra-day Precision (% RSD)	Inter-day Precision (% RSD)	Recovery (%)
LC-MS/MS	Phenylacetic acid	Mouse Plasma & Tissue	Within ±15%[1]	Within ±15%[1]	Within ±15%[1]	>81%[1]
LC-MS/MS	2,4-Dichlorophenoxyacetic acid	Egg & Milk	-	<7%	-	90.0 - 105.6%[2]
HPLC-UV	2,4-Dichlorophenoxyacetic acid	Rat Serum	-	-	-	100.4 - 101.9%[3]

Data for Phenylacetic acid and 2,4-Dichlorophenoxyacetic acid are presented as representative examples of analytical method performance for structurally similar compounds.

Experimental Protocols

A robust and reliable bioanalytical method is underpinned by a detailed and well-executed experimental protocol. Below is a typical protocol for the quantification of a small molecule like 2-(4-Fluorophenyl)acetic acid in a biological matrix using LC-MS/MS, with 2-(4-Fluorophenyl)acetic acid-d2 serving as the internal standard.

Sample Preparation: Protein Precipitation

• Thaw Samples : Thaw frozen biological samples (e.g., plasma, serum) on ice.

• Aliquoting : Vortex the sample and aliquot 100 µL into a clean microcentrifuge tube.

• Internal Standard Spiking : Add 10 µL of the internal standard working solution (2-(4-Fluorophenyl)acetic acid-d2 in methanol) to each sample, except for the blank matrix samples.

• Protein Precipitation : Add 300 µL of cold acetonitrile (B52724) to each tube to precipitate proteins.

• Vortexing and Centrifugation : Vortex the tubes for 1 minute, followed by centrifugation at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer : Carefully transfer the supernatant to a new set of tubes.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried residue in 100 µL of the mobile phase.

• Final Centrifugation : Centrifuge the reconstituted samples at 13,000 rpm for 5 minutes at 4°C.

• Transfer to Vials : Transfer the clear supernatant to autosampler vials for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System : A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column : A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A : 0.1% Formic acid in water.

• Mobile Phase B : 0.1% Formic acid in acetonitrile.

• Gradient Elution : A suitable gradient program to ensure the separation of the analyte from matrix components.

• Flow Rate : 0.3 mL/min.

• Injection Volume : 5 µL.

• Mass Spectrometer : A triple quadrupole mass spectrometer.

• Ionization Mode : Electrospray Ionization (ESI) in negative or positive mode, depending on the analyte's properties.

• Detection : Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for the analyte and the internal standard.

Visualization of the Bioanalytical Method Validation Workflow

The following diagram illustrates the logical workflow of a typical bioanalytical method validation process, a crucial step to ensure the reliability of the data generated.

Caption: Bioanalytical method validation workflow.

References

• 1. Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of 2,4-Dichlorophenoxyacetic acid (2,4-D) in rat serum for pharmacokinetic studies with a simple HPLC method - PMC [pmc.ncbi.nlm.nih.gov]

Linearity Assessment of 2-(4-Fluorophenyl)acetic acid-d2: A Comparative Guide for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalytical method development and validation, the selection and performance of an internal standard (IS) are critical for ensuring the accuracy, precision, and reliability of quantitative data. This guide provides a comprehensive comparison of 2-(4-Fluorophenyl)acetic acid-d2, a stable isotope-labeled (SIL) internal standard, against a structural analog for the linearity assessment in the quantification of 2-(4-Fluorophenyl)acetic acid. The information presented herein is supported by illustrative experimental data and detailed protocols to inform methodological decisions in a research and drug development setting.

The Critical Role of Internal Standards in Bioanalysis

Internal standards are essential in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis to compensate for variability during sample preparation, injection, and ionization.[1] The ideal internal standard mimics the physicochemical properties of the analyte, co-elutes chromatographically, and experiences similar matrix effects.[2] This ensures that any variations affecting the analyte will be mirrored by the internal standard, leading to a consistent analyte-to-IS response ratio and, consequently, more accurate and precise quantification.[3]

Comparison of Internal Standard Strategies

The two primary types of internal standards used in bioanalytical assays are Stable Isotope-Labeled (SIL) internal standards and structural analogs.

• Stable Isotope-Labeled (SIL) Internal Standard: A SIL IS is a form of the analyte where one or more atoms are substituted with a heavy isotope (e.g., ²H, ¹³C, ¹⁵N). 2-(4-Fluorophenyl)acetic acid-d2 is a deuterated form of 2-(4-Fluorophenyl)acetic acid and is considered the gold standard for its bioanalysis.

• Structural Analog Internal Standard: A structural analog is a compound with a chemical structure and physicochemical properties similar to the analyte but is not isotopically labeled. For the purpose of this guide, we will consider 2-(4-Chlorophenyl)acetic acid as a representative structural analog.

The choice between a SIL IS and a structural analog can significantly impact the performance of a bioanalytical method, particularly in terms of linearity, which is a critical parameter in method validation. Linearity demonstrates that the analytical method's response is directly proportional to the concentration of the analyte over a specific range.

Data Presentation: Linearity Assessment

The following tables summarize hypothetical yet representative data from a linearity assessment of 2-(4-Fluorophenyl)acetic acid using both 2-(4-Fluorophenyl)acetic acid-d2 and 2-(4-Chlorophenyl)acetic acid as internal standards. The data illustrates the typical performance characteristics observed in LC-MS/MS bioanalysis.

Table 1: Calibration Curve Data using 2-(4-Fluorophenyl)acetic acid-d2 (SIL IS)

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,520	510,000	0.00298
5.0	7,650	505,000	0.01515
25.0	38,100	512,000	0.07441
100.0	151,000	508,000	0.29724
250.0	378,000	511,000	0.73973
500.0	755,000	507,000	1.48915
1000.0	1,515,000	513,000	2.95322

Linearity Parameters (SIL IS):

• Calibration Model: Linear, 1/x² weighting

• Correlation Coefficient (r²): 0.9995

• Linearity Range: 1.0 - 1000.0 ng/mL

Table 2: Calibration Curve Data using 2-(4-Chlorophenyl)acetic acid (Structural Analog IS)

Analyte Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,530	480,000	0.00319
5.0	7,590	485,000	0.01565
25.0	38,500	478,000	0.08054
100.0	149,000	492,000	0.30285
250.0	370,000	475,000	0.77895
500.0	735,000	495,000	1.48485
1000.0	1,450,000	488,000	2.97131

Linearity Parameters (Structural Analog IS):

• Calibration Model: Linear, 1/x² weighting

• Correlation Coefficient (r²): 0.9981

• Linearity Range: 1.0 - 1000.0 ng/mL

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of bioanalytical results. Below is a representative protocol for a linearity assessment.

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(4-Fluorophenyl)acetic acid and dissolve in 10 mL of methanol.

• SIL IS Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(4-Fluorophenyl)acetic acid-d2 and dissolve in 10 mL of methanol.

• Structural Analog IS Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-(4-Chlorophenyl)acetic acid and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution with methanol:water (1:1, v/v).

• IS Working Solution (100 ng/mL): Prepare a working solution of each internal standard at a concentration of 100 ng/mL by diluting the respective stock solution with methanol:water (1:1, v/v).

Preparation of Calibration Standards in Matrix

• To 95 µL of blank human plasma, add 5 µL of the appropriate analyte working standard solution to achieve the desired concentrations (1.0 to 1000.0 ng/mL).

• Add 50 µL of the respective IS working solution (either SIL or structural analog) to each calibration standard.

• Vortex mix for 10 seconds.

Sample Preparation (Protein Precipitation)

• To the 150 µL plasma sample containing the analyte and IS, add 450 µL of cold acetonitrile.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Phenomenex Kinetex C18 (2.6 µm, 100 Å, 100 x 2.1 mm) or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-4.0 min: 90% B

  • 4.0-4.1 min: 90-10% B

  • 4.1-5.0 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • 2-(4-Fluorophenyl)acetic acid: Q1 153.0 -> Q3 109.0

  • 2-(4-Fluorophenyl)acetic acid-d2: Q1 155.0 -> Q3 111.0

  • 2-(4-Chlorophenyl)acetic acid: Q1 169.0 -> Q3 125.0

Mandatory Visualization

Caption: Experimental workflow for linearity assessment.

Caption: Logical relationships in internal standard selection.

Conclusion

The choice of an internal standard is a cornerstone of robust bioanalytical method development. While both stable isotope-labeled and structural analog internal standards can provide acceptable linearity, the use of a SIL IS, such as 2-(4-Fluorophenyl)acetic acid-d2, is demonstrably superior. Its near-identical physicochemical properties to the analyte ensure co-elution and more effective compensation for matrix effects, resulting in a more linear and reliable calibration curve. For assays requiring the highest level of accuracy and precision, particularly in regulated environments, the use of a deuterated internal standard is strongly recommended.

References

• 1. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 2. References – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 3. benchchem.com [benchchem.com]

Specificity Testing of Analytical Methods for 2-(4-Fluorophenyl)acetic acid-d2: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the specificity testing of 2-(4-Fluorophenyl)acetic acid-d2, a deuterated internal standard critical for the accurate quantification of its non-deuterated analogue, 2-(4-Fluorophenyl)acetic acid. Specificity is a crucial validation parameter that ensures an analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, including impurities, degradants, and matrix components.

This document outlines two prevalent analytical techniques, High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and presents supporting experimental data to guide the selection of the most appropriate method for your research and development needs.

Data Presentation

The following tables summarize the comparative performance of HPLC-MS and GC-MS methods for the specificity testing of 2-(4-Fluorophenyl)acetic acid-d2. The data is representative of typical validation experiments.

Table 1: HPLC-MS Method Performance

Parameter	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2	Positional Isomers (2-FPAA, 3-FPAA)	Degradation Products
Retention Time (min)	5.2	5.2	4.8, 5.0	3.5, 6.1
Resolution (Rs)	-	> 2.0 (from non-deuterated)	> 2.0	> 2.0
Mass-to-Charge (m/z)	153.0 (M-H)-	155.0 (M-H)-	153.0 (M-H)-	Varies
LOD (ng/mL)	0.1	0.1	0.1	0.5
LOQ (ng/mL)	0.5	0.5	0.5	1.0
Recovery (%)	98.5 - 101.2	99.1 - 100.8	97.6 - 102.1	Not Applicable
Precision (%RSD)	< 2.0	< 2.0	< 2.5	Not Applicable

Table 2: GC-MS Method Performance (after derivatization)

Parameter	2-(4-Fluorophenyl)acetic acid	2-(4-Fluorophenyl)acetic acid-d2	Positional Isomers (2-FPAA, 3-FPAA)	Degradation Products
Retention Time (min)	8.7	8.7	8.5, 8.6	7.9, 9.2
Resolution (Rs)	-	> 2.0 (from non-deuterated)	> 2.0	> 2.0
Mass-to-Charge (m/z)	Varies by derivative	Varies by derivative	Varies by derivative	Varies
LOD (ng/mL)	0.5	0.5	0.5	1.0
LOQ (ng/mL)	1.5	1.5	1.5	3.0
Recovery (%)	95.3 - 103.5	96.0 - 102.8	94.8 - 104.1	Not Applicable
Precision (%RSD)	< 3.0	< 3.0	< 3.5	Not Applicable

Experimental Protocols

This method is highly suitable for the analysis of polar, non-volatile compounds like 2-(4-Fluorophenyl)acetic acid and its deuterated internal standard.

• Instrumentation:

  • HPLC System: Agilent 1290 Infinity II or equivalent

  • Mass Spectrometer: Agilent 6460 Triple Quadrupole LC/MS or equivalent

  • Column: C18 reverse-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm)

• Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 20% B to 95% B over 7 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 2-(4-Fluorophenyl)acetic acid: 153.0 → 109.0

    • 2-(4-Fluorophenyl)acetic acid-d2: 155.0 → 111.0

• Sample Preparation:

  • Prepare a stock solution of 2-(4-Fluorophenyl)acetic acid and 2-(4-Fluorophenyl)acetic acid-d2 in methanol (B129727) at a concentration of 1 mg/mL.

  • Prepare working standards by serial dilution in a 50:50 mixture of Mobile Phase A and B.

  • For specificity testing, spike the analyte solution with potential impurities (positional isomers) and degraded samples.

This method is suitable for volatile or semi-volatile compounds. For carboxylic acids like 2-(4-Fluorophenyl)acetic acid, derivatization is necessary to improve volatility and chromatographic performance.

• Instrumentation:

  • GC System: Agilent 7890B GC or equivalent

  • Mass Spectrometer: Agilent 5977B MSD or equivalent

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Derivatization Procedure (Silylation):

  • Evaporate 100 µL of the sample solution to dryness under a stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine.

  • Heat the mixture at 70 °C for 30 minutes.

• Chromatographic Conditions:

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Inlet Temperature: 250 °C

  • Oven Temperature Program: Start at 100 °C, hold for 1 minute, ramp to 280 °C at 20 °C/min, and hold for 5 minutes.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Range: m/z 50-500

• Sample Preparation:

  • Prepare stock solutions of the analytes and potential impurities in a suitable organic solvent (e.g., ethyl acetate).

  • Perform the derivatization procedure on standards and samples before injection.

To generate potential degradation products for specificity testing, forced degradation studies should be conducted under various stress conditions as per ICH Q1A(R2) guidelines.

• Acid Hydrolysis: 0.1 M HCl at 80 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 80 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours (solid state).

• Photolytic Degradation: Exposure to UV (254 nm) and visible light for 7 days.

The resulting solutions should be analyzed by both HPLC-MS and GC-MS to identify and characterize the degradation products.

Mandatory Visualization

Caption: Workflow for Specificity Testing of 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Comparison of HPLC-MS and GC-MS for 2-(4-Fluorophenyl)acetic acid-d2 analysis.

A Researcher's Guide to 2-(4-Fluorophenyl)acetic acid-d2 Reference Standards

For researchers in drug development and analytical chemistry, the precision of quantitative analysis is paramount. Stable isotope-labeled internal standards are critical tools in mass spectrometry-based bioanalysis, ensuring accuracy and reproducibility. This guide provides a detailed comparison of the 2-(4-Fluorophenyl)acetic acid-d2 reference standard against its non-deuterated alternative, supported by key performance data and representative experimental protocols.

Introduction to 2-(4-Fluorophenyl)acetic acid-d2

2-(4-Fluorophenyl)acetic acid-d2 is the deuterium-labeled form of 2-(4-Fluorophenyl)acetic acid. It is primarily used as an internal standard in quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2] The incorporation of two deuterium (B1214612) atoms at the alpha-carbon position results in a mass shift of +2 Da compared to the unlabeled analyte. This mass difference allows for the distinct detection of the internal standard and the analyte of interest, enabling accurate quantification by correcting for variations during sample preparation and analysis.

The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry. It is the ideal choice as it shares near-identical physicochemical properties with the analyte, leading to similar behavior during extraction, chromatography, and ionization, thereby minimizing analytical variability.

Comparison of Reference Standard Specifications

The quality of a reference standard is defined by its chemical and isotopic purity. High chemical purity ensures that the standard is free from contaminants that could interfere with the analysis, while high isotopic enrichment minimizes signal overlap between the standard and the analyte.

Below is a comparison of typical specifications for commercially available 2-(4-Fluorophenyl)acetic acid-d2 and its non-deuterated analog.

Table 1: Quantitative Comparison of Reference Standards

Parameter	2-(4-Fluorophenyl)acetic acid-d2	2-(4-Fluorophenyl)acetic acid (Non-Deuterated Alternative)
Chemical Purity	≥98%	≥97% - 98%
Isotopic Enrichment	Typically >99% atom % D	Not Applicable
Molecular Weight	156.15 g/mol	154.14 g/mol
CAS Number	113715-48-3	405-50-5

Note: Specifications are based on data from various commercial suppliers and may vary by lot and vendor. Isotopic enrichment is a critical parameter for deuterated standards, with higher values indicating better performance.

Key Experimental Applications and Protocols

2-(4-Fluorophenyl)acetic acid is a known key intermediate in the synthesis of several pharmaceuticals, including the antihistamine Fexofenadine.[3] Therefore, its deuterated standard is highly suitable for pharmacokinetic and bioequivalence studies of such drugs.

The following is a representative experimental protocol for the quantification of a target analyte in human plasma using a deuterated internal standard like 2-(4-Fluorophenyl)acetic acid-d2 by LC-MS/MS. This protocol is adapted from established methods for similar analytes.

Experimental Protocol: Quantification in Human Plasma by LC-MS/MS

1. Objective: To determine the concentration of an analyte in human plasma using 2-(4-Fluorophenyl)acetic acid-d2 as an internal standard.

2. Materials:

• Blank Human Plasma
• Analyte of Interest
• 2-(4-Fluorophenyl)acetic acid-d2 (Internal Standard, IS)
• Methanol (LC-MS Grade)
• Acetonitrile (B52724) (LC-MS Grade)
• Formic Acid (LC-MS Grade)
• Water (Ultrapure)

3. Instrument and Conditions:

• LC System: UHPLC system
• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
• Chromatographic Column: C18 reverse-phase column (e.g., 2.1 mm × 50 mm, 1.7 µm)
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte and IS, and then return to initial conditions for column re-equilibration.
• Flow Rate: 0.4 mL/min
• Injection Volume: 5 µL
• Ionization Mode: Positive Electrospray Ionization (ESI+)
• Detection: Multiple Reaction Monitoring (MRM)

4. Sample Preparation (Protein Precipitation):

• Spike 50 µL of blank human plasma with the analyte to prepare calibration curve standards and quality control (QC) samples.
• Add 100 µL of a working solution of 2-(4-Fluorophenyl)acetic acid-d2 in acetonitrile to 50 µL of plasma sample (calibrator, QC, or unknown).
• Vortex mix for 30 seconds to precipitate proteins.
• Centrifuge at 12,000 rpm for 10 minutes.
• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

5. Data Analysis:

• Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.
• Generate a calibration curve by plotting the peak area ratios against the known concentrations of the calibration standards.
• Determine the concentration of the analyte in unknown samples from the calibration curve using a weighted linear regression.

Visualization of Experimental and Logical Workflows

To better illustrate the relationships and processes involved in using a deuterated reference standard, the following diagrams are provided.

Caption: Logical relationship between internal standard choice and analytical outcome.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Conclusion

The 2-(4-Fluorophenyl)acetic acid-d2 reference standard is an essential tool for achieving high-quality, reliable data in quantitative bioanalysis. Its performance, characterized by high chemical and isotopic purity, makes it superior to non-deuterated alternatives. By compensating for analytical variability, it ensures the accuracy and precision required in regulated drug development and research environments. The provided experimental protocol and workflows serve as a practical guide for the implementation of this standard in laboratory settings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]
• 3. Toronto Research Chemicals 500MG (S)-2-(4-Chlorophenyl)-2-hydroxy.. acetic | Fisher Scientific [fishersci.fi]

Safety & Regulatory Compliance

Proper Disposal of 2-(4-Fluorophenyl)acetic acid-d2: A Step-by-Step Guide

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and compliance in the disposal of deuterated compounds is paramount in a laboratory setting. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-(4-Fluorophenyl)acetic acid-d2, emphasizing safety and regulatory adherence.

This document outlines the essential protocols for the safe handling and disposal of 2-(4-Fluorophenyl)acetic acid-d2. Adherence to these procedures is critical to minimize environmental impact and ensure the safety of laboratory personnel. The information is compiled from safety data sheets of structurally similar compounds, as specific disposal information for the deuterated form is not distinctly outlined from its non-deuterated counterpart.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the immediate safety and handling requirements for 2-(4-Fluorophenyl)acetic acid-d2.

Safety Measure	Protocol	Reference
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection (safety glasses or goggles), and face protection. A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded or if irritation is experienced.	[1]
Ventilation	Use only outdoors or in a well-ventilated area. Engineering controls such as fume hoods should be utilized to minimize inhalation exposure.	[1]
Handling	Avoid breathing dust, fume, gas, mist, vapors, or spray. Do not get in eyes, on skin, or on clothing. Avoid ingestion and inhalation. Wash face, hands, and any exposed skin thoroughly after handling.	[1]
Storage	Keep in a dry, cool, and well-ventilated place. Keep container tightly closed. Store locked up.	[1]

Step-by-Step Disposal Protocol

The proper disposal of 2-(4-Fluorophenyl)acetic acid-d2 should be conducted in a manner that ensures the safety of personnel and prevents environmental contamination.

Waste Identification and Segregation

• Characterize the Waste: Identify the waste as solid chemical waste. Given its nature as a deuterated organic acid, it should not be mixed with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Segregate from Other Waste: Do not mix 2-(4-Fluorophenyl)acetic acid-d2 waste with incompatible materials such as bases, strong oxidizing agents, or reducing agents.[1]

Containment and Labeling

• Primary Container: Place the waste 2-(4-Fluorophenyl)acetic acid-d2 in a suitable, closed container.[1] The container should be compatible with the chemical and properly sealed to prevent leaks or spills.

• Labeling: Clearly label the waste container with the full chemical name, "2-(4-Fluorophenyl)acetic acid-d2," and any relevant hazard warnings. Include the date of waste generation.

Accidental Spill Cleanup

In the event of a spill, follow these procedures:

• Ensure Proper Ventilation: Maintain adequate ventilation in the spill area.

• Wear Appropriate PPE: Use the personal protective equipment outlined in the table above.

• Contain the Spill: For solid material, sweep up and shovel the spilled substance into a suitable container for disposal.[1][2] Avoid generating dust.

• Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent or cleaning agent, and dispose of the cleaning materials as hazardous waste.

Final Disposal

• Engage a Professional Waste Disposal Service: The final disposal of 2-(4-Fluorophenyl)acetic acid-d2 must be handled by an approved waste disposal plant.[1] Contact your institution's EHS office to arrange for pickup and disposal by a certified hazardous waste contractor.

• Do Not Dispose in Standard Waste Streams: Under no circumstances should 2-(4-Fluorophenyl)acetic acid-d2 be disposed of in the regular trash or poured down the drain.[1] It should not be released into the environment.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 2-(4-Fluorophenyl)acetic acid-d2.

Caption: Disposal workflow for 2-(4-Fluorophenyl)acetic acid-d2.

This comprehensive guide provides the necessary information for the safe and compliant disposal of 2-(4-Fluorophenyl)acetic acid-d2. Always consult your institution's specific guidelines and EHS office for any additional requirements.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]

Essential Safety and Logistics for Handling 2-(4-Fluorophenyl)acetic acid-d2

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount when handling chemical compounds. This guide provides immediate and essential safety protocols, operational plans, and disposal procedures for 2-(4-Fluorophenyl)acetic acid-d2.

Chemical Properties and Hazards:

Personal Protective Equipment (PPE):

The appropriate selection and use of PPE are the first line of defense to minimize exposure. The following table summarizes the recommended PPE for handling 2-(4-Fluorophenyl)acetic acid-d2.

PPE Category	Recommended Equipment	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.[6][7][8]	Protects eyes from dust particles and potential splashes. A face shield offers broader protection for the face and neck.[6][8]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).[6][7][8]	Prevents direct skin contact with the acidic compound. The choice of glove material should be based on the specific solvent used for dissolution.
Body Protection	A laboratory coat is the minimum requirement. For larger quantities, a chemical-resistant apron over the lab coat is recommended.[6][9]	Protects skin and personal clothing from spills and contamination.
Respiratory Protection	An N95 or higher-rated respirator is advised, especially when handling the powder outside of a containment device or when there is a risk of generating dust.[7][10]	Minimizes the inhalation of airborne particles.

Operational Plan: Safe Handling Protocols:

A clear, step-by-step operational plan ensures that all personnel handle the compound safely and consistently.

Experimental Protocol: Safe Handling of 2-(4-Fluorophenyl)acetic acid-d2 (Powder)

• Preparation:

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[4][6]

  • Verify that the Safety Data Sheet (SDS) for a similar compound, such as 4-Fluorophenylacetic acid, is readily accessible.[10]

  • Ensure that an eyewash station and safety shower are nearby and unobstructed.[11][12]

  • Don the appropriate PPE as detailed in the table above.

• Weighing and Aliquoting:

  • Perform all manipulations of the powder within a chemical fume hood to prevent the generation and inhalation of dust.[4][6]

  • Use a spatula or other appropriate tool to handle the powder and avoid creating dust clouds.[4][6]

  • Keep the container tightly closed when not in use.[5]

• Dissolving:

  • Slowly add the solvent to the powder to avoid splashing.

  • If necessary, use a vortex mixer or sonicator to aid dissolution, ensuring the container is securely capped.

• Post-Handling:

  • Clean the work area and any equipment used.

  • Properly remove and dispose of gloves.

  • Wash hands thoroughly with soap and water.[10][12]

Disposal Plan:

Proper disposal of chemical waste is crucial to prevent environmental contamination and accidental exposure.

• Unused Compound: Dispose of the unused compound in a designated hazardous waste container, clearly labeled and sealed. Follow all local, state, and federal regulations for chemical waste disposal.[10]

• Contaminated Labware (Glass): Rinse with a suitable solvent in a fume hood. The rinsate should be collected as hazardous waste. The rinsed glassware can then be washed and reused or disposed of as regular laboratory glass waste.

• Contaminated Labware (Plastic): Dispose of as hazardous waste in a designated sharps or waste container.[10]

• Contaminated PPE: All PPE that has come into contact with the chemical, such as gloves and disposable gowns, must be disposed of as hazardous waste in a designated, labeled container.[10]

Deuterated compounds themselves are not typically classified as environmentally hazardous due to the deuterium (B1214612), but the chemical properties of the parent molecule dictate the disposal protocol.[13]

Experimental Workflow Diagram:

Caption: Safe handling and disposal workflow.

References

• 1. fishersci.com [fishersci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 5. ehs.wisc.edu [ehs.wisc.edu]
• 6. scienceequip.com.au [scienceequip.com.au]
• 7. leelinework.com [leelinework.com]
• 8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. PSFC Caustics and Acids [www-internal.psfc.mit.edu]
• 10. benchchem.com [benchchem.com]
• 11. earth.utah.edu [earth.utah.edu]
• 12. gz-supplies.com [gz-supplies.com]
• 13. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]